Procaterol Hydrochloride

• CAS: 62929-91-3

Core Science & Biosynthesis

In Vitro Pharmacodynamics and Receptor Binding Kinetics of Procaterol Hydrochloride: A Technical Guide

The Pharmacological Imperative of Procaterol

In the landscape of respiratory pharmacology, achieving true receptor selectivity is a thermodynamic challenge. Procaterol hydrochloride, a carbostyril derivative, stands out as a highly potent and selective beta-2 adrenergic receptor (ADRB2) agonist. Unlike endogenous catecholamines (e.g., epinephrine or isoproterenol) that indiscriminately bind ADRB1, ADRB2, and ADRB3, procaterol's structural topology restricts its binding to the narrower ADRB1 pocket, driving a remarkable beta-2 to beta-1 selectivity ratio[1].

As a Senior Application Scientist, I approach receptor pharmacology not merely as a collection of IC50 values, but as a dynamic system of thermodynamic interactions. This whitepaper deconstructs the in vitro binding affinity of procaterol hydrochloride, explaining the causality behind experimental assay design, and providing self-validating protocols for quantifying its pharmacodynamic profile.

Structural Basis and Logical Binding Relationships

The affinity of a ligand is a measure of the avidity of its binding to its receptor. The active site of the ADRB2 receptor is located approximately one-third of the way into the receptor core[2]. Procaterol's bulky N-isopropyl substituent and the specific orientation of its hydroxyl groups confer an exceptional orthosteric fit for this pocket.

This structural compatibility translates into high affinity (low Ki​ ) and high efficacy. Once bound, procaterol stabilizes the active conformation of ADRB2, facilitating the coupling of the Gs​ protein complex. This triggers a well-defined signaling cascade: the alpha-s subunit activates adenylyl cyclase (AC), which converts ATP to cyclic AMP (cAMP), subsequently activating Protein Kinase A (PKA) to induce smooth muscle relaxation[2].

Procaterol-induced ADRB2 signaling cascade leading to PKA activation.

The logical relationship between these binding kinetics and the resulting therapeutic window is the foundation of procaterol's clinical utility. High selectivity minimizes off-target cardiovascular events (ADRB1-mediated tachycardia), while high efficacy ensures potent bronchodilation.

Logical relationship between procaterol binding kinetics and therapeutic efficacy.

Quantitative Binding Affinity Data

Translating in vitro radioligand displacement into actionable pharmacokinetic data requires precise calculation of the dissociation constant ( Kd​ ) and the inhibitory constant ( Ki​ ). Procaterol demonstrates extraordinary affinity for ADRB2, with a Kd​ in the picomolar range and a Ki​ in the low nanomolar range, vastly outperforming non-selective agonists like isoproterenol[2][3][4].

Table 1: Comparative In Vitro Binding Affinity of Adrenergic Agonists

Compound	Target Receptor	Kd​	Ki​	Selectivity Ratio ( β2​:β1​ )
Procaterol	ADRB2	~46 pM	~8 nM	~612
Procaterol	ADRB1	~4,000 pM	~4,900 nM	N/A
Isoproterenol	ADRB2	N/A	~200 nM	~1 (Non-selective)
Albuterol	ADRB2	N/A	~2,500 nM	Moderate

(Data synthesized from established radioligand binding assays on isolated guinea pig/rabbit pulmonary and atrial tissues[1][2][3])

Self-Validating Protocol: In Vitro Radioligand Binding Assay

To accurately determine the Ki​ of procaterol, a competitive radioligand binding assay must be employed. We utilize [125I] -cyanopindolol ( [125I] -CYP) or [3H] -CGP 12177 due to their high specific activity and low non-specific binding, which is critical for quantifying low-density receptor populations in pulmonary tissue[5][6].

A robust protocol must be self-validating. To prove that procaterol's binding is functionally coupled to the G-protein, we introduce a GTP shift control.

Step-by-Step Methodology

• Membrane Preparation:

  • Homogenize target tissue (e.g., guinea pig trachea) in ice-cold buffer (50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

  • Causality Check: MgCl2 is mandatory. Divalent cations stabilize the receptor-G-protein complex, ensuring the receptor remains in the high-affinity state required for agonist binding.

• Assay Incubation:

  • Incubate 50 µg of membrane protein with a constant concentration of [125I] -CYP (e.g., 50 pM) and increasing concentrations of procaterol ( 10−11 to 10−4 M).

  • Self-Validation (GTP Shift): Run a parallel set of tubes containing 100 µM GTP.

  • Causality Check: GTP uncouples the G-protein from ADRB2, shifting the receptor to a low-affinity state. If procaterol is a true agonist, its competition curve will shift to the right in the presence of GTP[3].

• Non-Specific Binding (NSB) Control:

  • Define NSB by adding 1 µM propranolol (a non-selective beta-antagonist) to a subset of tubes.

• Rapid Filtration:

  • Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters.

  • Causality Check: Filters must be pre-soaked in 0.3% polyethylenimine (PEI). GPCRs and many ligands are highly lipophilic; without PEI, the radioligand binds non-specifically to the glass fibers, destroying the signal-to-noise ratio.

• Washing & Counting:

  • Wash filters three times with 5 mL of ice-cold buffer to remove unbound ligand. Quantify bound radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the IC50​ using non-linear regression. Convert IC50​ to Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) , where [L] is the radioligand concentration.

Step-by-step workflow for in vitro radioligand binding assay.

Functional Validation: cAMP Accumulation Assay

Binding affinity ( Ki​ ) proves receptor occupation, but it does not equate to intrinsic efficacy. To validate procaterol's functional profile, a cAMP accumulation assay is required[2].

Step-by-Step Methodology

• Cell Culture & Preparation: Seed BEAS-2B (human bronchial epithelial) cells in 96-well plates.

• Phosphodiesterase Inhibition: Pre-incubate cells with 1 mM IBMX (3-isobutyl-1-methylxanthine) for 30 minutes.

  • Causality Check: IBMX inhibits phosphodiesterases, preventing the degradation of synthesized cAMP. This allows cAMP to accumulate to measurable levels, amplifying the assay's sensitivity.

• Agonist Stimulation: Add procaterol at varying concentrations (based on the Ki​ determined earlier) and incubate for 15 minutes at 37°C.

• Lysis and Detection: Lyse the cells and quantify intracellular cAMP using a competitive Homogeneous Time-Resolved Fluorescence (HTRF) or ELISA kit.

• Validation: The resulting dose-response curve will yield an EC50​ (effective concentration). For procaterol, the EC50​ typically aligns closely with its Ki​ (~10.5 nM)[3], confirming that high-affinity binding directly translates to potent functional activation.

Conclusion

The in vitro evaluation of procaterol hydrochloride underscores the critical intersection of structural chemistry and receptor thermodynamics. By utilizing self-validating radioligand binding protocols—complete with GTP shifts and PEI-treated filtration—researchers can accurately quantify procaterol's exceptional ~8 nM Ki​ for the ADRB2 receptor. This high-affinity, high-selectivity profile remains a gold standard in the development of targeted respiratory therapeutics.

Sources

• 1. Responses to the beta 2-selective agonist procaterol of vascular and atrial preparations with different functional beta-adrenoceptor populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. atsjournals.org [atsjournals.org]
• 3. Procaterol (hydrochloride) | CAS 62929-91-3 | Cayman Chemical | Biomol.com [biomol.com]
• 4. adooq.com [adooq.com]
• 5. The effect of procaterol treatment on beta-adrenergic bronchodilation and polymorphonuclear leukocyte responsiveness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of beta-1 and beta-2 adrenoceptors in guinea pig atrium: functional and receptor binding studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacokinetics and Pharmacodynamics of Procaterol Hydrochloride in Murine Asthma Models: A Technical Guide

Executive Summary

Procaterol hydrochloride is a highly potent, third-generation, short-acting β2​ -adrenergic receptor agonist (SABA) characterized by its exceptional receptor selectivity and prolonged duration of action relative to classical SABAs like albuterol. In preclinical drug development, murine asthma models—specifically Ovalbumin (OVA) and House Dust Mite (HDM) induced models—are critical for evaluating the bronchodilatory and anti-inflammatory pleiotropy of β2​ -agonists.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic descriptive biology. Here, we will dissect the causal relationships between procaterol's pharmacokinetic (PK) profile, the mechanistic rationale of its signaling, and the rigorous, self-validating experimental protocols required to accurately model its pharmacodynamics (PD) in asthmatic mice.

Mechanistic Rationale: β2​ -Adrenergic Receptor Signaling

To understand procaterol’s efficacy in murine models, we must first map its primary mechanism of action. Procaterol binds with high affinity to the β2​ -adrenergic receptor ( β2​ -AR) on airway smooth muscle cells and immune cells.

Unlike non-selective agonists, procaterol's binding tightly couples to the stimulatory G-protein ( Gs​ ), leading to the activation of Adenylyl Cyclase (AC) and a rapid intracellular surge of cyclic AMP (cAMP). This cascade activates Protein Kinase A (PKA), which phosphorylates multiple downstream targets to lower intracellular Ca2+ and inhibit Myosin Light Chain Kinase (MLCK), culminating in potent bronchodilation. Furthermore, cAMP-dependent mechanisms directly inhibit the migration of eosinophils and the release of chemotactic factors [1].

Fig 1. Beta2-AR signaling pathway mediating bronchodilation and anti-inflammatory effects.

Pharmacokinetic Profile in Murine Models

A critical challenge in evaluating procaterol in vivo is its extreme potency; therapeutic effects are achieved at microgram doses, resulting in plasma concentrations in the low picogram-per-milliliter (pg/mL) range.

Analytical Challenges and Solutions

Standard HPLC-UV is insufficient for procaterol PK studies. Accurate quantification in murine plasma and Bronchoalveolar Lavage Fluid (BALF) requires High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) [2]. When designing murine PK studies, blood sampling must be tightly clustered within the first 4 hours post-dose due to the drug's rapid clearance in rodents.

Quantitative PK Parameters

In murine models, procaterol is frequently administered via oral gavage (0.1 to 10 mg/kg) to ensure precise systemic dosing, bypassing the high variability of aerosolized delivery in obligate nasal breathers like mice. Below is a synthesized table of typical pharmacokinetic parameters for oral procaterol in rodent models [2, 3].

Pharmacokinetic Parameter	Value (Rodent Model - Oral Administration)	Physiological Significance
Tmax​ (Time to Peak)	1.1 – 1.5 hours	Indicates rapid gastrointestinal absorption, necessitating dosing 1 hour prior to methacholine challenge.
Cmax​ (Peak Plasma Conc.)	Dose-dependent (~100-250 pg/mL)	Extremely low systemic concentration required for efficacy, highlighting high receptor affinity.
t1/2​ (Elimination Half-life)	2.5 – 4.0 hours	Short half-life requires daily or twice-daily dosing during the challenge phase of the asthma model.
Clearance ( CL )	High (Hepatic Glucuronidation)	Rapidly metabolized into glucuronide conjugates (e.g., DM-251, DM-252) [3].

Experimental Protocols: The OVA-Induced Asthma Model

To evaluate the pharmacodynamics of procaterol, the Ovalbumin (OVA) model is the industry standard. The following protocol is engineered as a self-validating system: every step includes a mechanistic justification to ensure data integrity.

Rationale for Experimental Choices

• Adjuvant Selection: We utilize Aluminum Hydroxide (Alum) during sensitization. Alum specifically skews the murine immune system toward a Th2-mediated response, driving IgE production and eosinophilia, which accurately mimics human allergic asthma.

• Dosing Route: While humans inhale procaterol, mice are dosed via oral gavage. Mice filter aerosolized particles highly efficiently in their nasal passages, making inhaled dose quantification nearly impossible without specialized nose-only exposure towers. Oral gavage guarantees exact mg/kg systemic exposure.

Step-by-Step Methodology

• Sensitization (Days 0 and 14):

  • Prepare an emulsion of 20 µg Ovalbumin (Grade V) and 2 mg Imject™ Alum in 200 µL sterile saline.

  • Administer via Intraperitoneal (IP) injection to 6-8 week old BALB/c mice.

• Aerosol Challenge (Days 21, 22, and 23):

  • Place mice in a whole-body exposure chamber.

  • Nebulize a 1% OVA solution in sterile saline for 30 minutes daily.

• Procaterol Intervention:

  • Administer procaterol hydrochloride (0.1, 1.0, or 10 mg/kg) via oral gavage exactly 60 minutes prior to each OVA aerosol challenge. This aligns the Tmax​ of procaterol with the peak inflammatory insult.

• Endpoint Analysis (Day 24):

  • Airway Hyperresponsiveness (AHR): Anesthetize, tracheostomize, and mechanically ventilate the mice using a FlexiVent system. Measure airway resistance ( Rn​ ) in response to increasing doses of aerosolized methacholine (0 to 50 mg/mL).

  • BALF Collection: Lavage the lungs with 3 x 0.5 mL cold PBS to collect infiltrating immune cells for differential counting (specifically eosinophils).

Fig 2. Standardized timeline for OVA-induced murine asthma model with procaterol intervention.

Pharmacodynamic Outcomes & Data Interpretation

Historically, chronic use of certain β2​ -agonists has been associated with the paradoxical exacerbation of airway hyperresponsiveness (AHR). However, rigorous in vivo studies utilizing the murine model described above have demonstrated procaterol's unique safety and efficacy profile.

In landmark studies by Tashimo et al. (2007), oral administration of procaterol at clinical dose equivalents during the OVA challenge phase did not augment AHR , airway wall inflammation, or subsequent airway wall thickening [4].

Crucially, BALF cell analysis in these models reveals that procaterol treatment significantly reduces total eosinophil counts compared to untreated, OVA-challenged mice [4]. This confirms that procaterol possesses distinct anti-inflammatory properties—likely mediated by the cAMP-dependent inhibition of eosinophil chemotaxis—differentiating it from other agents that strictly act as bronchodilators without addressing underlying Th2 inflammation.

Conclusion

Evaluating the pharmacokinetics and pharmacodynamics of procaterol hydrochloride in murine asthma models requires a delicate balance of analytical chemistry (LC-MS/MS for pg/mL detection) and rigorous physiological modeling (invasive plethysmography). By understanding the causal link between procaterol's rapid Tmax​ , its potent β2​ -AR/cAMP signaling axis, and its ability to suppress eosinophilic infiltration, researchers can better utilize this compound as both a therapeutic benchmark and a tool compound in the development of next-generation respiratory therapeutics.

References

• Discovery of a Highly Selective β2-Adrenoceptor Agonist with a 2-Amino-2-phenylethanol Scaffold as an Oral Antiasthmatic Agent ACS Publications[Link]

• A novel liquid chromatography/mass/mass spectrometry system to determine procaterol levels in human plasma Journal of Food and Drug Analysis[Link]

• Pharmacokinetic study of the oral administration of procaterol hydrochloride hydrate 50 μg in healthy adult Japanese men ResearchGate[Link]

• Effect of Procaterol, a β2 Selective Adrenergic Receptor Agonist, on Airway Inflammation and Hyperresponsiveness Allergology International (via ResearchGate / PubMed)[Link]

Procaterol Hydrochloride: Physicochemical Profiling, Aqueous Solubility, and Receptor Pharmacology

Executive Summary

Procaterol hydrochloride is a highly potent, selective β2​ -adrenergic receptor agonist widely utilized in respiratory pharmacology and asthma management[1]. For researchers, analytical chemists, and drug development professionals, a precise understanding of its molecular weight variations and aqueous solubility profile is essential for designing robust in vitro assays and optimizing drug delivery formulations. This technical guide synthesizes the physicochemical characteristics of procaterol hydrochloride, establishes self-validating experimental protocols for solubility testing, and maps its downstream signaling cascade.

Physicochemical Profiling

Molecular Weight and Structural Dynamics

Procaterol hydrochloride ( C16​H22​N2​O3​⋅HCl ) exists primarily in two forms depending on its degree of hydration. This structural dynamic directly dictates the stoichiometric calculations required for accurate stock solution preparation[2].

• Anhydrous Form: The standard molecular weight is 326.82 g/mol ()[3].

• Hemihydrate Form: The molecular formula incorporates a half water molecule ( C16​H22​N2​O3​⋅HCl⋅21​H2​O ), yielding a molecular weight of 335.83 g/mol ()[4],[1],[5].

Expertise Insight: Failure to account for the batch-specific hydration state (often detailed on the Certificate of Analysis) leads to systemic molarity discrepancies in concentration-response curves. Always verify the hydration state before calculating solvent volumes to ensure absolute precision[2].

Aqueous Solubility Profile and pH-Dependency

Procaterol hydrochloride exhibits a complex solubility profile dictated by the solvent's pH and dielectric constant.

• Intrinsic Aqueous Solubility: In unbuffered, pure water, procaterol hydrochloride is highly soluble, achieving concentrations up to 32.68 mg/mL (100 mM) ()[2]. The natural dissociation of the hydrochloride salt lowers the microenvironmental pH to between 4.0 and 5.0 (for a 1% solution), which maximizes the ionization of the basic amine group, thereby facilitating dissolution[4],[1].

• Physiological Buffer Considerations: In neutral to slightly alkaline physiological buffers (e.g., PBS at pH 7.2–7.4), the compound is considered "sparingly soluble" because a higher fraction of the drug exists in its less soluble free-base form[6].

• Co-Solvent Strategy: To bypass this thermodynamic barrier in physiological assays, it is recommended to first dissolve the compound in Dimethyl Sulfoxide (DMSO) at concentrations up to 30 mg/mL, followed by dilution into the aqueous buffer of choice ()[6].

Data Presentation: Physicochemical Summary

Property	Anhydrous Form	Hemihydrate Form
CAS Number	62929-91-3	81262-93-3[5]
Molecular Formula	C16​H22​N2​O3​⋅HCl [2]	C16​H22​N2​O3​⋅HCl⋅21​H2​O [1]
Molecular Weight	326.82 g/mol	335.83 g/mol [4]
Max Water Solubility	~32.68 mg/mL (100 mM)[2]	Soluble in water[1]
Max DMSO Solubility	~30 - 32.68 mg/mL[6],[2]	Soluble in DMSO[6]
Aqueous Solution pH	4.0 - 5.0 (1% solution)[4]	4.0 - 5.0 (1% solution)[1]

Experimental Methodologies (Self-Validating Protocols)

Protocol 1: Preparation of High-Fidelity Aqueous Stock Solutions (10 mM)

Objective: To prepare a stable 10 mM stock solution for in vitro assays while preventing precipitation.

• Batch Verification: Check the Certificate of Analysis (CoA) to confirm the hydration state. For the anhydrous form (MW = 326.82 g/mol ), weigh exactly 3.27 mg.

• Primary Dissolution: Add 1.0 mL of HPLC-grade water (or DMSO if the final assay requires pH 7.4 buffer dilution). Causality: Water acts as an optimal primary solvent because the hydrochloride salt form readily dissociates, lowering the microenvironmental pH to ~4.5 and maximizing ionization[4].

• Agitation: Vortex for 60 seconds. If particulates remain, sonicate in a water bath at room temperature for 5 minutes to overcome the kinetic barrier of dissolution.

• Validation: Visually inspect against a dark background. The solution must be clear and colorless to pale yellow[4]. Measure the pH of a small aliquot; it should read between 4.0 and 5.0[1].

• Storage: Aliquot into amber glass vials (procaterol gradually changes color when exposed to light) and store at -20°C[4],[1]. Do not store diluted aqueous buffer solutions for more than 24 hours to prevent degradation[6].

Protocol 2: Thermodynamic Solubility Profiling (Shake-Flask Method)

Objective: To determine the equilibrium solubility of procaterol HCl in various physiological buffers.

Thermodynamic solubility profiling workflow for procaterol hydrochloride.

• Saturation: Add excess solid procaterol hydrochloride (e.g., 50 mg) to 1 mL of the target aqueous buffer (e.g., PBS pH 7.4) in a microcentrifuge tube.

• Equilibration: Incubate the suspension in a thermomixer at 37°C, shaking at 800 RPM for 48 hours. Causality: A 48-hour incubation ensures the transition from initial kinetic dissolution to true thermodynamic equilibrium, preventing false-positive supersaturation readings.

• Phase Separation: Centrifuge at 15,000 x g for 15 minutes at 37°C to pellet undissolved solid.

• Quantification: Dilute the supernatant appropriately and quantify the dissolved procaterol using HPLC-UV (detection at λmax​ 237 nm, 262 nm, or 297 nm)[6].

Pharmacodynamics & Signaling Pathway

Procaterol is a highly selective β2​ -adrenergic receptor ( β2​ -AR) agonist,[1]. Its binding to the β2​ -AR induces a conformational change that activates the stimulatory G-protein ( Gs​ ). This triggers the effector enzyme adenylyl cyclase to convert ATP into cyclic AMP (cAMP). Elevated intracellular cAMP activates Protein Kinase A (PKA), which subsequently phosphorylates target proteins, leading to decreased intracellular calcium and resulting in smooth muscle relaxation (bronchodilation)[1],[3].

Procaterol hydrochloride β2-adrenergic receptor signaling and bronchodilation pathway.

References

• National Center for Biotechnology Information (NCBI). "Procaterol Hydrochloride | C16H23ClN2O3 | CID 16219912." PubChem Database. URL:[Link]

• National Center for Biotechnology Information (NCBI). "Procaterol hydrochloride hemihydrate | C32H48Cl2N4O7 | CID 23724982." PubChem Database. URL:[Link]

• MIMS. "Meptin: Dosage & Side Effects." MIMS Philippines. URL:[Link]

• National Institute of Health Sciences (Japan). "Procaterol Hydrochloride / Official Monographs for Part I." NIHS. URL:[Link]

Sources

• 1. mims.com [mims.com]
• 2. Procaterol hydrochloride | Adrenergic β2 Receptors | Tocris Bioscience [tocris.com]
• 3. Procaterol Hydrochloride | C16H23ClN2O3 | CID 16219912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 5. Procaterol hydrochloride hemihydrate | C32H48Cl2N4O7 | CID 23724982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Notes & Optimization

Technical Support Center: Procaterol Hydrochloride Solubilization & Formulation

Welcome to the Advanced Technical Support Center for Procaterol Hydrochloride. This guide is engineered for researchers, analytical scientists, and formulation developers who require robust, reproducible methods for overcoming the aqueous solubility and stability limitations of procaterol hydrochloride in physiological buffers.

By understanding the thermodynamic and chemical causality behind procaterol's behavior in solution, you can implement self-validating workflows that ensure assay integrity and formulation stability.

Part 1: Troubleshooting & Mechanistic FAQs

Q1: Why does procaterol hydrochloride precipitate or rapidly lose efficacy when dissolved directly in physiological buffers (pH 7.4)? The Causality: Procaterol is a highly potent β2​ -adrenergic receptor agonist formulated as a hydrochloride salt. In pure water, a 1% solution naturally equilibrates to an acidic pH of 4.0–5.0. When introduced directly into a neutral or slightly alkaline buffer (pH ≥ 7.0), the ionization state of the molecule shifts, forcing the salt back into its less soluble free-base form. Furthermore, the degradation rate of procaterol is highly pH-dependent; elevated pH accelerates the base-catalyzed auto-oxidation of its carbostyril nucleus. Direct addition to PBS thus causes simultaneous precipitation and chemical degradation.

Q2: How can I achieve maximum aqueous solubility for in vitro cell-based assays without introducing solvent toxicity? The Causality: To bypass the high lattice energy of the crystalline powder, you must first use a highly polar aprotic solvent. Procaterol hydrochloride is soluble in anhydrous Dimethyl Sulfoxide (DMSO) at concentrations up to 30 mg/mL[1]. By achieving complete dissolution in DMSO first, you can subsequently dilute the stock into an aqueous buffer. The rapid dispersion prevents immediate crystallization, trapping the drug in a metastable state. A maximum ratio of 1:4 (DMSO:PBS at pH 7.2) will yield a stable working concentration of approximately 0.20 mg/mL[1].

Q3: We are developing a liquid formulation for nebulization. How do we prevent oxidative degradation during long-term aqueous storage? The Causality: For long-term aqueous stability, cosolvents are insufficient. You must physically shield the reactive sites of the procaterol molecule. Complexation with derivatized cyclodextrins, such as Sulfobutyl ether β -cyclodextrin (SAE-CD or Captisol), is the standard approach[2]. The hydrophobic cavity of the cyclodextrin encapsulates the lipophilic portion of procaterol, while the anionic sulfobutyl ether substituents interact favorably with the aqueous exterior[2]. This host-guest inclusion complex sterically hinders dissolved oxygen and hydrolytic enzymes from reaching the drug, dramatically improving both solubility and thermochemical stability in aqueous solutions[2].

Q4: What are the strict storage parameters for solid API and prepared stock solutions? The Causality: Procaterol is highly sensitive to photodegradation and moisture, which cleave the molecule into inactive byproducts. The solid powder must be stored at -20°C in a desiccated, light-resistant container. DMSO stock solutions should be aliquoted to avoid freeze-thaw cycles and stored at -80°C for a maximum of 6 months, or -20°C for up to 1 month. Aqueous working solutions must be prepared fresh and used within 24 hours[1].

Part 2: Solubilization & Stabilization Logic

Logical pathways for overcoming procaterol hydrochloride aqueous insolubility and degradation.

Part 3: Quantitative Data Summary

The following table summarizes the critical physicochemical thresholds for procaterol hydrochloride to guide your formulation parameters.

Parameter	Value / Limit	Mechanistic Implication
Native pH (1% in water)	4.0 – 5.0	Indicates the optimal stability window. Buffering above pH 6.0 accelerates degradation.
Max Solubility (DMSO)	~30 mg/mL[1]	Ideal for primary stock creation. Disrupts crystalline lattice effectively.
Max Solubility (1:4 DMSO:PBS)	~0.20 mg/mL[1]	The precipitation threshold in physiological buffers. Exceeding this causes micro-crystallization.
UV-Vis λmax​	234 nm, 259 nm, 295 nm[3]	Used for self-validating the concentration and detecting degradation products.
DMSO Stock Shelf Life	6 months at -80°C	Auto-oxidation occurs even in frozen states if not purged with inert gas.
Aqueous Working Life	< 24 Hours[1]	Rapid hydrolysis and photodegradation necessitate immediate use.

Part 4: Self-Validating Experimental Protocols

Protocol A: Two-Step Cosolvent Solubilization (For Immediate In Vitro Assays)

This protocol utilizes solvent-shifting to achieve a stable metastable aqueous solution.

Step-by-step cosolvent workflow for preparing procaterol hydrochloride in physiological buffers.

Step-by-Step Methodology:

• Preparation: Equilibrate the vial of Procaterol HCl solid to room temperature in a desiccator to prevent ambient condensation from initiating hydrolysis.

• Primary Solubilization: Add anhydrous DMSO to achieve a concentration of exactly 30 mg/mL[1]. Vortex vigorously for 60 seconds.

• Deoxygenation: Purge the headspace of the vial with an inert gas (Argon or Nitrogen) to displace oxygen and prevent auto-oxidation[1].

• Buffer Dilution: Slowly pipette the DMSO stock into PBS (pH 7.2) under continuous magnetic stirring. Do not exceed a 1:4 ratio of DMSO to PBS (yielding a maximum final concentration of ~0.20 mg/mL)[1].

• Self-Validation Step: Extract a 100 μ L aliquot and measure the absorbance at 259 nm[3] using a UV-Vis spectrophotometer. A clear, sharp peak confirms complete solubilization. Baseline scattering (turbidity) indicates micro-precipitation, meaning the dilution rate was too fast or the buffer pH was too high.

Protocol B: Cyclodextrin Complexation (For Stable Liquid Formulations)

This protocol creates a host-guest inclusion complex to permanently shield the drug in aqueous environments.

Step-by-Step Methodology:

• Carrier Preparation: Prepare a 10% (w/v) solution of Sulfobutyl ether β -cyclodextrin (SAE-CD) in mildly acidic sterile water (adjusted to pH 5.0 using 0.1 M HCl)[2].

• API Introduction: Slowly add Procaterol HCl powder to the cyclodextrin solution under high-shear mixing (e.g., 500 RPM) at room temperature.

• Equilibration: Allow the solution to stir continuously for 24 hours protected from light. This extended time is thermodynamically required for the procaterol molecules to fully displace water molecules inside the hydrophobic cyclodextrin cavities.

• Self-Validation Step: Centrifuge the final complexed solution at 10,000 x g for 10 minutes. Carefully inspect the bottom of the tube. The absence of a pellet self-validates the protocol , confirming that 100% of the procaterol has been successfully encapsulated into the cyclodextrin cavity rather than remaining as an insoluble suspension.

• Final Adjustment: Adjust the final pH to the target physiological range (if required for the specific formulation) and sterile filter through a 0.22 μ m PVDF membrane.

References

• INHALANT FORMULATION CONTAINING CYCLODEXTRIN AND CORTICOSTEROID - Patent 3238708. European Patent Office (EPO). Available at: [Link]

• procaterol hydrochloride - ChemBK. ChemBK. Available at: [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. INHALANT FORMULATION CONTAINING CYCLODEXTRIN AND CORTICOSTEROID - Patent 3238708 [data.epo.org]
• 3. chembk.com [chembk.com]

troubleshooting procaterol hydrochloride degradation in cell culture media

Welcome to the Technical Support Center for Procaterol Hydrochloride , a highly selective β2​ -adrenergic receptor agonist widely used in respiratory pharmacology and in vitro cell culture models.

While procaterol is a potent tool for investigating airway inflammation, cyclic AMP (cAMP) signaling, and eosinophil migration, its chemical structure makes it highly susceptible to environmental degradation. This guide is designed for researchers and assay developers to understand the causality behind procaterol degradation, troubleshoot common experimental failures, and implement self-validating protocols to ensure scientific integrity.

The Mechanistic Basis of Procaterol Degradation

To effectively troubleshoot procaterol degradation, one must understand the physical chemistry driving its instability. Procaterol hydrochloride contains a carbostyril derivative structure with secondary amine and hydroxyl groups. In physiological cell culture media (pH 7.2–7.4), the compound faces two primary stressors:

• Auto-Oxidation: Procaterol is optimally stable in acidic conditions (pH 4.0–5.0) [1]. When introduced into neutral or slightly alkaline cell culture media, the hydroxyl groups become more susceptible to deprotonation. This increases electron density, making the molecule highly reactive to dissolved oxygen and reactive oxygen species (ROS), leading to rapid auto-oxidation and loss of pharmacological potency [1].

• Photolysis: The compound is highly photosensitive. Exposure to ambient laboratory light induces photon-driven cleavage and structural rearrangement, visually indicated by the solution turning a pale yellow color [2].

Fig 1: Environmental stressors driving procaterol auto-oxidation and photolysis in culture.

Quantitative Stability & Physicochemical Data

The following table summarizes the critical quantitative parameters required for handling procaterol hydrochloride hemihydrate in laboratory settings [2].

Property / Parameter	Value / Condition	Causality / Implication for Cell Culture
Molecular Weight	335.83 g/mol	Varies slightly depending on hydration state.
Optimal pH (Aqueous)	4.0 – 5.0	Explains rapid degradation in pH 7.4 culture media [1].
Solubility (DMSO)	Up to 32.68 mg/mL (100 mM)	DMSO is the mandatory primary solvent for stock stability [2].
Solubility (Water)	Up to 32.68 mg/mL (100 mM)	Aqueous stocks degrade rapidly; do not store >24 hours [2].
Solid Storage	≥ 4 years at -20°C	Protect from moisture to prevent premature oxidation.
DMSO Stock Storage	6 months at -80°C	Aliquot immediately to prevent freeze-thaw degradation [2].
Visual Degradation Marker	White → Pale Yellow	Yellowing indicates photolysis/oxidation has occurred [2].

Troubleshooting & FAQs

Q1: My BEAS-2B cells are no longer showing reduced ICAM-1 expression after procaterol treatment. What went wrong?

Causality: You are likely experiencing "media-induced API exhaustion." Procaterol acts via a cAMP-dependent mechanism to inhibit inflammatory markers like ICAM-1 and VCAM-1 in lung fibroblasts and epithelial cells [3, 5]. If procaterol is diluted into pH 7.4 media and left in a 37°C incubator for prolonged pre-incubation before adding to cells, auto-oxidation destroys the active pharmacophore. Solution: Never pre-warm procaterol in media. Warm your media first, add the procaterol from a frozen DMSO stock immediately before applying it to the cell monolayer.

Q2: My stock solution turned pale yellow. Is it still usable if I increase the concentration?

Causality: No. The pale yellow color is a direct macroscopic indicator of photolysis and oxidative degradation [2]. The degradation products do not possess β2​ -adrenergic agonist activity and may introduce off-target cytotoxicity or oxidative stress artifacts into your assay. Solution: Discard the yellow stock. Prepare a fresh stock in anhydrous DMSO, aliquot into opaque or foil-wrapped tubes, and store at -80°C.

Q3: Can I use ascorbic acid in my culture media to prevent procaterol oxidation?

Causality: While antioxidants like ascorbic acid can theoretically scavenge ROS and delay procaterol auto-oxidation, ascorbic acid itself alters cellular redox states and can independently modulate NF- κ B pathways [4]. Because procaterol is often used to study oxidative stress and inflammation (e.g., protecting 16HBE cells from H2​O2​ -induced stress) [4], adding exogenous antioxidants will confound your experimental variables. Solution: Rely on proper temporal handling (immediate application) rather than chemical stabilizers in the media.

Self-Validating Experimental Protocols

To ensure trustworthiness in your data, your experimental setup must include built-in validation steps. Below is the gold-standard protocol for preparing and utilizing procaterol, coupled with a cAMP validation assay.

Protocol 1: Preparation of Ultra-Stable Procaterol Stocks

Objective: Prevent premature hydrolysis and photolysis prior to cellular application.

• Equilibration: Allow the lyophilized procaterol hydrochloride vial to reach room temperature in a desiccator before opening to prevent ambient moisture condensation.

• Primary Dissolution: Dissolve the powder in 100% Anhydrous DMSO to yield a 10 mM stock. Vortex gently. Do not sonicate , as localized cavitation heating accelerates degradation.

• Aliquoting: Immediately divide the stock into 10 μ L aliquots in amber or foil-wrapped microcentrifuge tubes.

• Storage: Snap-freeze in liquid nitrogen and transfer to -80°C. Shelf life: 6 months. [2]

Protocol 2: In Vitro Application and cAMP Validation in BEAS-2B Cells

Objective: Treat cells while validating that the procaterol has successfully engaged the β2​ -adrenergic receptor before degrading.

• Cell Preparation: Seed BEAS-2B cells in a 96-well plate and grow to 80% confluence.

• Media Swap: Remove standard culture media. Wash cells once with PBS to remove serum esterases.

• Just-in-Time Dilution: Thaw one procaterol DMSO aliquot (from Protocol 1) at room temperature in the dark. Immediately dilute it into pre-warmed (37°C) assay media to your target concentration (e.g., 100 nM).

• Application: Instantly apply the procaterol-spiked media to the cells.

• Validation Step (The Self-Validating System): In a parallel control well treated with the exact same procaterol dilution, lyse the cells at 15 minutes post-treatment. Measure intracellular cAMP using an ELISA or FRET-based assay.

  • Causality Check: If cAMP levels spike significantly compared to vehicle control, the procaterol was intact and successfully activated the Gs-coupled receptor [3]. If cAMP is baseline, your procaterol degraded before receptor binding.

Fig 2: Step-by-step workflow for handling procaterol to prevent degradation and validate activity.

Pharmacological Signaling Context

Understanding the downstream signaling pathway is crucial for interpreting assay results. Procaterol binds to the β2​ -adrenergic receptor, triggering a Gs-protein cascade. This activates adenylyl cyclase, converting ATP to cAMP. Elevated cAMP activates Protein Kinase A (PKA), which subsequently inhibits pro-inflammatory pathways (like NF- κ B) and reduces the expression of adhesion molecules (ICAM-1/VCAM-1) [3, 4, 5].

If procaterol degrades in the media, this entire cascade remains silent, leading to false-negative results in inflammation assays.

Fig 3: Procaterol β2-adrenergic signaling cascade leading to anti-inflammatory outcomes.

References

• J-Stage. "Procaterol but Not Dexamethasone Protects 16HBE Cells From H2O2-Induced Oxidative Stress." Journal of Pharmacological Sciences. Available at:[Link]

• Karger Publishers. "Procaterol Potentiates the Anti-Inflammatory Activity of Budesonide on Eosinophil Adhesion to Lung Fibroblasts." International Archives of Allergy and Immunology. Available at:[Link]

Technical Support Center: Optimizing Procaterol Hydrochloride Extraction from Plasma

Welcome to the technical support center for the analysis of procaterol hydrochloride in plasma samples. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to overcome common challenges and optimize your extraction recovery for accurate and reliable bioanalysis.

Troubleshooting Guide: Overcoming Common Hurdles in Procaterol Extraction

This section addresses specific issues you may encounter during the extraction of procaterol hydrochloride from plasma. The underlying principles of each problem are explained, followed by actionable solutions.

Issue 1: Low Recovery of Procaterol Hydrochloride

Q: I am experiencing consistently low recovery of procaterol hydrochloride from my plasma samples. What are the likely causes and how can I improve it?

A: Low recovery is a multifaceted issue that can stem from several factors throughout the extraction process. Let's break down the potential culprits and their solutions for both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

For Liquid-Liquid Extraction (LLE):

• Incomplete Protein Precipitation: Procaterol can bind to plasma proteins. If proteins are not sufficiently precipitated, the drug will remain in the aqueous layer, leading to poor extraction into the organic solvent.

  • Solution: Ensure complete protein precipitation by using an adequate volume of a suitable precipitating agent like acetonitrile or methanol. Vortex the sample vigorously after adding the precipitating agent and allow sufficient time for the proteins to agglomerate before centrifugation.

• Suboptimal pH of the Aqueous Phase: The extraction efficiency of procaterol, a basic compound, is highly dependent on the pH of the plasma sample.

  • Solution: Adjust the pH of the plasma sample to a basic pH (typically >9) to neutralize the charge on the procaterol molecule, thereby increasing its partitioning into the organic solvent. A common approach is to add a small volume of a base like 1 M potassium phosphate solution.[1]

• Inappropriate Organic Solvent: The choice of organic solvent is critical for efficient extraction.

  • Solution: Use a solvent that has a high affinity for procaterol. A mixture of a polar and a non-polar solvent can be effective. For instance, a combination of isopropanol and an ether can yield good recovery. One study reported average recovery rates exceeding 86% using 2-propanol.[1]

• Insufficient Mixing: Inadequate mixing of the aqueous and organic phases will result in poor extraction equilibrium.

  • Solution: Vortex the sample for a sufficient duration (e.g., 2 minutes) to ensure thorough mixing and maximize the surface area for mass transfer between the two phases.[1]

For Solid-Phase Extraction (SPE):

• Improper Cartridge Conditioning/Equilibration: Failure to properly prepare the SPE cartridge will lead to inconsistent and low recovery.

  • Solution: Always pre-condition the SPE cartridge with an organic solvent (e.g., methanol) to activate the stationary phase, followed by equilibration with an aqueous solution (e.g., water or a buffer at the same pH as the sample) to prepare the sorbent for sample loading.

• Incorrect pH of the Loading Sample: Similar to LLE, the pH of the sample loaded onto the SPE cartridge is crucial for retention.

  • Solution: Adjust the pH of the plasma sample to ensure procaterol is in its desired ionic or neutral state for optimal retention on the chosen sorbent. For reversed-phase SPE, a slightly basic pH will keep procaterol neutral and enhance its retention.

• Inappropriate Wash Solvent: Using a wash solvent that is too strong can lead to premature elution of procaterol from the cartridge.

  • Solution: The wash step is intended to remove endogenous interferences without affecting the analyte. Use a weak solvent or a mixture that will not elute procaterol. For example, a low percentage of organic solvent in water can be effective.

• Inefficient Elution: The elution solvent may not be strong enough to desorb procaterol from the SPE sorbent.

  • Solution: Use an elution solvent that is strong enough to disrupt the interaction between procaterol and the sorbent. Often, an acidified organic solvent (e.g., methanol with formic acid) is used to protonate the procaterol and facilitate its elution.

Issue 2: High Matrix Effects and Interferences

Q: My chromatograms show significant matrix effects (ion suppression or enhancement) and interfering peaks. How can I clean up my samples more effectively?

A: Matrix effects are a common challenge in bioanalysis, particularly with complex matrices like plasma. They can significantly impact the accuracy and precision of your results.

For Liquid-Liquid Extraction (LLE):

• Co-extraction of Phospholipids: Phospholipids are a major source of matrix effects in plasma samples and are often co-extracted with the analyte of interest.

  • Solution:

    • Solvent Selection: Choose a more selective organic solvent that has a lower affinity for phospholipids.

    • Post-Extraction Cleanup: Incorporate a post-LLE cleanup step. For example, after evaporating the organic extract, reconstitute the residue in a small volume of a solvent that precipitates phospholipids (e.g., acetonitrile) and centrifuge before injection.

For Solid-Phase Extraction (SPE):

• Inadequate Washing: Insufficient washing of the SPE cartridge will result in the co-elution of interfering substances.

  • Solution: Optimize the wash step by using a solvent mixture that is strong enough to remove matrix components but weak enough to retain procaterol. You can experiment with different percentages of organic solvent in your wash solution.

• Choice of Sorbent: The type of SPE sorbent can significantly influence the cleanliness of the final extract.

  • Solution: Consider using a more selective sorbent. For example, a mixed-mode cation exchange (MCX) sorbent can provide a more specific interaction with the basic procaterol molecule, allowing for more rigorous washing conditions to remove neutral and acidic interferences.[2][3]

Issue 3: Emulsion Formation in Liquid-Liquid Extraction

Q: I am frequently observing the formation of a stable emulsion at the interface of the aqueous and organic layers during LLE, which makes phase separation difficult and impacts recovery. What can I do to prevent or break the emulsion?

A: Emulsion formation is a common problem in LLE, often caused by the presence of endogenous surfactants like phospholipids and proteins in the plasma.[4]

• Gentle Mixing: Instead of vigorous vortexing, gently invert the extraction tube multiple times. This can reduce the formation of a stable emulsion while still allowing for adequate extraction.[4]

• Salting Out: Add a small amount of a salt (e.g., sodium chloride or ammonium sulfate) to the aqueous phase. This increases the ionic strength of the aqueous layer, which can help to break the emulsion.[4]

• Centrifugation: Centrifuging the sample at a higher speed or for a longer duration can help to break the emulsion and compact the interfacial layer.[4]

• pH Adjustment: Altering the pH of the aqueous phase can sometimes help to destabilize the emulsion.

• Solvent Addition: Adding a small amount of a different organic solvent with a different polarity can sometimes disrupt the emulsion.[4]

• Freezing: Freezing the sample can sometimes help to break the emulsion upon thawing.

Frequently Asked Questions (FAQs)

Q1: What are the most common extraction methods for procaterol hydrochloride from plasma?

A1: The two most prevalent methods for extracting procaterol hydrochloride from plasma are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE). Both methods have been successfully used in various bioanalytical studies.[5][6] The choice between LLE and SPE often depends on factors such as the required sample cleanup, desired throughput, and available automation.

Q2: What are typical recovery rates for procaterol hydrochloride extraction from plasma?

A2: With an optimized method, you can expect to achieve high recovery rates for procaterol hydrochloride. Studies have reported average recovery rates exceeding 86% for LLE[1] and absolute recovery of around 83% for a combined SPE and LLE method.[5][6]

Q3: Is derivatization necessary for the analysis of procaterol hydrochloride?

A3: Derivatization is often employed when using Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of procaterol. This is done to improve its volatility and thermal stability. A common derivatizing agent is N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[5][6] For Liquid Chromatography-Mass Spectrometry (LC-MS/MS) analysis, derivatization is generally not required as procaterol can be readily ionized and detected in its native form.[1][7]

Q4: How can I ensure the stability of procaterol hydrochloride in plasma samples during storage and processing?

A4: Procaterol stability in plasma is a critical consideration for accurate quantification. Studies have shown that procaterol in human plasma exhibits good stability under various conditions, including freeze-thaw cycles and short-term storage at room temperature.[1] However, it is always recommended to perform your own stability studies under your specific experimental conditions. As a general practice, store plasma samples at -20°C or lower and minimize the time samples spend at room temperature during processing.

Q5: What are the typical concentration ranges of procaterol hydrochloride found in human plasma after therapeutic administration?

A5: Procaterol is administered in very low doses, resulting in low plasma concentrations. Following a 50 µg oral dose, the maximum plasma concentration (Cmax) of procaterol has been reported to be around 136.4 pg/mL (or 0.1364 ng/mL).[5][7] Therefore, a highly sensitive analytical method with a low limit of quantification (LOQ) is required.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of Procaterol Hydrochloride from Plasma

This protocol is a general guideline and may require optimization for your specific application.

Materials:

• Plasma sample

• Internal Standard (IS) working solution (e.g., betaxolol)[1]

• 1 M Potassium Phosphate (K₃PO₄) solution

• 2-Propanol

• Centrifuge tubes

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent (e.g., mobile phase)

Procedure:

• Pipette 0.5 mL of the plasma sample into a centrifuge tube.

• Add a known amount of the internal standard working solution.

• Add 25 µL of 1 M K₃PO₄ solution to basify the sample.

• Add 5.0 mL of 2-propanol.

• Vortex the tube for 2 minutes to ensure thorough mixing.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers and precipitate proteins.[1]

• Carefully transfer the supernatant (organic layer) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in a suitable volume of reconstitution solvent (e.g., 100 µL).

• Vortex briefly and transfer to an autosampler vial for analysis.

Protocol 2: Solid-Phase Extraction (SPE) of Procaterol Hydrochloride from Plasma

This protocol provides a general framework for SPE and should be optimized based on the specific SPE sorbent and analytical requirements. A mixed-mode cation exchange (MCX) sorbent is often a good starting point.

Materials:

• Plasma sample

• Internal Standard (IS) working solution

• SPE cartridges (e.g., MCX)

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent (e.g., 5% methanol in water)

• Elution solvent (e.g., 5% formic acid in methanol)

• SPE manifold

• Evaporation system

• Reconstitution solvent

Procedure:

• Sample Pre-treatment:

  • Pipette 1.0 mL of the plasma sample into a tube.

  • Add a known amount of the internal standard.

  • Acidify the sample (e.g., with formic acid) to ensure procaterol is protonated for retention on the MCX sorbent.

• SPE Cartridge Conditioning:

  • Pass 1 mL of methanol through the cartridge.

  • Pass 1 mL of water through the cartridge. Do not let the sorbent go dry.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned cartridge at a slow, steady flow rate.

• Washing:

  • Wash the cartridge with 1 mL of water to remove salts and polar interferences.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove less polar interferences.

• Elution:

  • Elute the procaterol and internal standard with 1 mL of 5% formic acid in methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of reconstitution solvent.

  • Transfer to an autosampler vial for analysis.

Data Presentation

Table 1: Comparison of Extraction Method Performance

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	Reference
Average Recovery	>86%	~83% (combined with LLE)	[1][5][6]
Throughput	Moderate	High (amenable to automation)
Selectivity	Moderate	High (tunable with sorbent chemistry)	[2][3]
Common Issues	Emulsion formation, co-extraction of phospholipids	Cartridge variability, method development time	[4]

Visualizations

Workflow for Liquid-Liquid Extraction (LLE)

Caption: Liquid-Liquid Extraction (LLE) workflow for procaterol hydrochloride from plasma.

Workflow for Solid-Phase Extraction (SPE)

Caption: Solid-Phase Extraction (SPE) workflow for procaterol hydrochloride from plasma.

References

• A novel liquid chromatography/mass/mass spectrometry system to determine procaterol levels in human plasma. Journal of Food and Drug Analysis. Available at: [Link]

• Pharmacokinetic study of the oral administration of procaterol hydrochloride hydrate 50 μg in healthy adult Japanese men. ResearchGate. Available at: [Link]

• Determination of procaterol in human plasma by gas chromatography/electron impact ionization mass spectrometry. PubMed. Available at: [Link]

• Microextraction-Based Techniques for the Determination of Beta-Blockers in Biological Fluids: A Review. MDPI. Available at: [Link]

• Procaterol Hydrochloride / Official Monographs for Part I - 712. Japanese Pharmacopoeia. Available at: [Link]

• Method Development and Validation for Detection of Procaterol in Human Urine using Gas Chromatography-Tandem Mass Spectrometry. ResearchGate. Available at: [Link]

• Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. Available at: [Link]

• Pharmacokinetic study of the oral administration of procaterol hydrochloride hydrate 50 µg in healthy adult Japanese men. PubMed. Available at: [Link]

• Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. MDPI. Available at: [Link]

• Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. PubMed. Available at: [Link]

• (PDF) Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. ResearchGate. Available at: [Link]

Sources

• 1. jfda-online.com [jfda-online.com]
• 2. Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacokinetic study of the oral administration of procaterol hydrochloride hydrate 50 µg in healthy adult Japanese men - PubMed [pubmed.ncbi.nlm.nih.gov]

reducing baseline noise in procaterol hydrochloride HPLC chromatograms

Welcome to the Technical Support Center for High-Performance Liquid Chromatography (HPLC). As a Senior Application Scientist, I have designed this comprehensive guide to address one of the most insidious challenges in pharmaceutical analysis: baseline instability during the quantification of procaterol hydrochloride.

Procaterol hydrochloride is a potent β2​ -adrenergic receptor agonist administered in microgram doses[1]. Because therapeutic dosages are exceptionally low, analytical methods must achieve high sensitivity to detect the active pharmaceutical ingredient (API) and its related impurities, such as threo-procaterol[2]. A stable, flat baseline is the bedrock of this sensitivity; without it, signal-to-noise (S/N) ratios degrade, rendering limits of detection (LOD) and quantitation (LOQ) meaningless[3].

This guide synthesizes pharmacopeial standards with field-proven diagnostic logic to help you systematically eliminate baseline noise and drift.

I. Visualizing the Root Causes of Baseline Noise

Before adjusting instrument parameters, it is critical to understand the causality of baseline anomalies. Noise is generally categorized into chemical factors (originating from the mobile phase or sample) and instrumental factors (originating from the pump, flow cell, or detector)[3][4].

Logical mapping of chemical and instrumental factors causing HPLC baseline noise.

II. Quantitative Baselines: Procaterol HCl Parameters

To troubleshoot effectively, you must first establish a self-validating system based on authoritative standards. The Japanese Pharmacopoeia (JP) and related literature define strict chromatographic parameters for procaterol hydrochloride[2][5]. Deviating from these parameters is often the first source of baseline instability.

Table 1: Quantitative Chromatographic Parameters for Procaterol HCl

Parameter	Specification / Target	Scientific Rationale
Column	C18 (e.g., 4.6 mm × 150 mm, 5 μm)	Provides necessary hydrophobic retention for the API[5].
Mobile Phase	Sodium 1-pentanesulfonate (0.87g/L) / Methanol / Glacial Acetic Acid (760:230:10 v/v/v)	Pentanesulfonate acts as an ion-pairing reagent to improve peak shape for basic amines[2].
Flow Rate	~1.0 mL/min	Adjusted to achieve a retention time of ~15 minutes[2].
Column Temp.	35°C – 40°C	Reduces mobile phase viscosity and stabilizes refractive index[2][5].
Detection	UV at 254 nm	Optimal absorbance for the carbostyril core; minimizes solvent background noise[5].
System Suitability	Resolution between procaterol and threo-procaterol ≥ 3.0	Ensures baseline separation of critical isomeric impurities[2].

III. Troubleshooting Q&A: Field-Proven Insights

Q1: My baseline exhibits a continuous, high-frequency "fuzzy" noise. How do I determine if this is a chemical or instrumental issue?

Causality: High-frequency noise (rapid, random fluctuations) is almost exclusively an electronic or optical issue within the detector[3][4]. When analyzing procaterol at 254 nm, the noise of the detector is inversely proportional to the amount of light falling on the photodiodes[6]. An aging deuterium lamp or a dirty flow cell window restricts light throughput, amplifying noise[6]. Additionally, setting your data acquisition rate too high (e.g., >20 Hz for standard HPLC) will artificially reveal short-term signal variations, making the baseline look "fuzzy"[4].

Solution: Perform a zero-flow test. Stop the pump and monitor the baseline. If the high-frequency noise persists without flow, the issue is isolated to the detector[7]. You must perform a lamp intensity test using your instrument's onboard diagnostics and replace the lamp if it has exceeded its useful lifespan (typically >2000 hours)[4][6].

Q2: I am seeing periodic "sawtooth" spikes and erratic drift during my runs. What causes this, and how can I fix it?

Causality: Sawtooth noise that synchronizes with the pump stroke is a hallmark of micro-bubbles forming or accumulating inside the detector flow cell, or a failing pump check valve[3][8]. The JP mobile phase for procaterol utilizes a mixture of aqueous buffer, methanol, and acetic acid[2]. When water and methanol are mixed under high pressure, their saturated gas solubility decreases[8]. As the eluent exits the column and enters the near-atmospheric pressure of the flow cell, dissolved gases rapidly outgas, causing severe light scattering and baseline spikes[6][8].

Protocol 1: Step-by-Step Flow Cell Clearing & Backpressure Application To create a self-validating fix for outgassing, you must force the bubbles back into solution and prevent their reformation:

• Isolate the Column: Disconnect the analytical column and replace it with a zero-dead-volume union to protect the stationary phase from pressure shocks.

• Purge the System: Flush the system with 100% freshly degassed methanol at a high flow rate (e.g., 2.0 mL/min) for 5–10 minutes to dislodge trapped bubbles in the pump heads and flow cell[7].

• Apply Restrictive Backpressure: Attach a flow restrictor (e.g., a 2-meter long stainless steel tube with a 0.3-mm internal diameter) to the outlet of the UV detector[8].

• Verify Causality: Resume normal flow (1.0 mL/min) with the mobile phase. The added backpressure (typically ~3 MPa) prevents bubble formation inside the cell by keeping the local pressure above the outgassing threshold[8]. Monitor the baseline to confirm the sawtooth noise has been eliminated.

Q3: How should I prepare the JP-specified mobile phase to prevent baseline drift caused by ion-pairing reagent precipitation?

Causality: The procaterol monograph requires sodium 1-pentanesulfonate[2]. Ion-pairing reagents are notorious for causing baseline drift if they are impure, incompletely dissolved, or if they precipitate upon contact with high concentrations of organic modifiers[9]. Furthermore, inadequate mixing of these additives can create localized refractive index changes, leading to sinusoidal baseline wandering[6][7].

Protocol 2: Step-by-Step Mobile Phase Preparation

• Aqueous Dissolution: Accurately weigh 0.87 g of sodium 1-pentanesulfonate. Dissolve it completely in exactly 1000 mL of HPLC-grade water before adding any organic solvent. (Never add the salt directly to a water/methanol mixture, as solubility drops drastically).

• Volumetric Proportioning: Measure exactly 760 mL of this aqueous buffer solution into a clean, dedicated mobile phase reservoir.

• Organic Addition: Slowly add 230 mL of HPLC-grade methanol to the 760 mL buffer while stirring continuously to prevent localized precipitation[2].

• Acidification: Add 10 mL of glacial acetic acid to the mixture[2].

• Degassing: Filter the entire mixture through a 0.45 µm (or 0.22 µm) hydrophilic membrane under vacuum. Follow this with 15 minutes of ultrasonic degassing. Note: Relying solely on the HPLC's inline degasser is insufficient for high-salt ion-pairing mixtures; offline pre-degassing is mandatory to ensure baseline stability[3][9].

IV. Diagnostic Workflow & Matrix

To streamline your troubleshooting process, follow this logical decision tree and reference matrix when encountering a noisy chromatogram.

Step-by-step workflow for isolating and resolving HPLC baseline noise sources.

Table 2: Signal-to-Noise Troubleshooting Matrix

Symptom	Primary Causality	Validated Solution
High-frequency "fuzzy" noise	UV lamp degradation; Dirty flow cell windows; Data acquisition rate too high[3][4].	Run lamp intensity test; Flush cell with water/methanol[7]; Reduce sampling rate to 2-5 Hz.
Periodic "sawtooth" spikes	Micro-bubbles outgassing in flow cell; Faulty pump check valves[3][8].	Apply backpressure restrictor to detector outlet[8]; Ultrasonicate check valves in methanol[3].
Continuous upward/downward drift	Temperature mismatch between column and detector; Degrading solvent absorbance[7][10].	Align column/detector temps; Use fresh HPLC-grade solvents daily[10].
Sinusoidal baseline wandering	Inadequate mixing of ion-pairing reagent (pentanesulfonate) and organic modifier[6][7].	Install a larger-volume static mixer[3]; Ensure offline vacuum filtration/degassing[6].

V. References

• Causes of baseline noise in HPLC UV detection Shimadzu[Link]

• Eliminating Baseline Problems Agilent Technologies[Link]

• Why Your HPLC Baseline Drifts—And How to Stop It Separation Science[Link]

• Determination of Related Compounds in Procaterol Hydrochloride Tablets by HPLC Chinese Journal of Modern Applied Pharmacy [Link]

• HPLC Repair Services: Common Causes of Baseline Noise The Overbrook Group[Link]

• Uncovering Overlooked Factors Behind Abnormal Baselines Welch Materials[Link]

• HPLC Diagnostic Skills Vol I – Noisy Baselines Element Lab Solutions[Link]

• Procaterol Hydrochloride / Official Monographs Japanese Pharmacopoeia (NIHS)[Link]

• Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline? LCGC International[Link]

• A novel liquid chromatography/mass/mass spectrometry system to determine procaterol levels in human plasma Journal of Food and Drug Analysis[Link]

Sources

• 1. jfda-online.com [jfda-online.com]
• 2. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 3. welch-us.com [welch-us.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Determination of Related Compounds in Procaterol Hydrochloride Tablets by HPLC [chinjmap.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. agilent.com [agilent.com]
• 8. 3-4) Baseline Noise Caused by Bubbles Forming or Accumulating Inside Detector Cells : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 9. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 10. sepscience.com [sepscience.com]

long-term stability of procaterol hydrochloride during freeze-thaw cycles

Troubleshooting Guides & FAQs for Freeze-Thaw Stability and Long-Term Storage

Welcome to the Technical Support Center for Procaterol Hydrochloride. Procaterol is a potent, short-acting β2-adrenergic receptor agonist widely utilized in respiratory pharmacology and asthma research[1]. Due to its specific molecular structure, it is highly sensitive to environmental stressors, including pH fluctuations, light exposure, and temperature cycling. This guide provides researchers and drug development professionals with mechanistic insights, actionable troubleshooting steps, and validated protocols to ensure the integrity of procaterol during freeze-thaw cycles and long-term storage.

Section 1: Core Concepts & Mechanistic Insights (FAQ)

Q1: Why is procaterol hydrochloride highly susceptible to degradation during freeze-thaw cycles? A: The degradation of procaterol during freezing and thawing is primarily driven by a phenomenon known as cryoconcentration . As an aqueous matrix (like human plasma or a biological buffer) freezes, water crystallizes into pure ice. This forces the remaining dissolved solutes—including procaterol, buffer salts, and dissolved oxygen—into a shrinking, unfrozen microenvironment.

• Causality: Procaterol is most stable in strictly acidic conditions (pH 4.0–5.0). During cryoconcentration, the selective precipitation of certain buffer salts can cause drastic, localized pH shifts (often becoming more basic), which accelerates hydrolytic cleavage. Simultaneously, the hyper-concentration of dissolved oxygen in this microenvironment catalyzes auto-oxidation.

Q2: What are the exact degradation pathways of procaterol in solution? A: Procaterol degrades via three main pathways:

• Oxidation: In the presence of moisture and air, procaterol undergoes oxidative decomposition to yield 5-formyl-8-hydroxycarbostyril, propionaldehyde, and isopropylamine[2].

• Hydrolysis: Acid/base-catalyzed hydrolysis occurs rapidly if the solution deviates from the optimal pH 4.0–5.0 range.

• Photodegradation: The compound is light-sensitive and will gradually discolor (pale yellowish-white) upon UV/visible light exposure.

Section 2: Troubleshooting Guide for Freeze-Thaw & Storage

Issue 1: Significant loss of procaterol concentration after 2-3 freeze-thaw cycles.

• Root Cause: Repeated temperature cycling exacerbates auto-oxidation and hydrolysis due to the cumulative time spent in the cryoconcentrated state during the freezing and thawing transition phases.

• Actionable Solution:

  • For Stock Solutions: Never store primary stock solutions in aqueous buffers. Instead, dissolve procaterol hydrochloride hemihydrate in anhydrous, high-purity Dimethyl Sulfoxide (DMSO). Aliquot immediately into single-use, light-blocking vials to strictly avoid any freeze-thaw cycles. Store at -80°C for up to 6 months.

  • For Biological Matrices (e.g., Plasma): If multiple cycles are unavoidable for pharmacokinetic samples, validate the addition of an antioxidant (such as ascorbic acid) prior to freezing, and ensure the matrix is buffered to resist basic pH shifts.

Issue 2: Precipitation or insolubility observed upon thawing.

• Root Cause: The compound has exceeded its solubility limit in the cryoconcentrated phase and crystallized out of solution. If using DMSO, the solvent may have absorbed atmospheric moisture during handling, drastically reducing procaterol's solubility.

• Actionable Solution: Bring the aliquot to room temperature gradually and unassisted. Do not use a 37°C water bath, as localized hot spots can trigger thermal degradation. Vortex thoroughly for at least 2 minutes to ensure complete re-dissolution. If precipitation persists in DMSO, discard the aliquot, as moisture contamination is likely irreversible.

Issue 3: Chromatographic ghost peaks or high baseline noise in LC-MS/MS after thawing.

• Root Cause: Co-elution of oxidative degradation products (e.g., 5-formyl-8-hydroxycarbostyril) or matrix effects caused by denatured plasma proteins that precipitated during the freeze-thaw cycle.

• Actionable Solution: Implement a highly selective extraction protocol post-thaw. Liquid-liquid extraction using 2-propanol effectively precipitates large proteins while partitioning the highly polar procaterol into the organic phase[1]. Utilize a validated LC-MS/MS transition (m/z 290.99 > 273.64) to isolate procaterol from its degradants[1].

Section 3: Standardized Experimental Protocol

Protocol: Assessing Freeze-Thaw Stability of Procaterol in Human Plasma

This protocol is designed as a self-validating system. By incorporating an internal standard (IS) prior to extraction and running a concurrent calibration curve, any loss in signal can be accurately attributed to freeze-thaw degradation rather than extraction inefficiency[1].

Materials:

• Drug-free human plasma.

• Procaterol HCl standard solutions.

• Internal Standard (IS): Betaxolol HCl (0.02 µg/mL).

• Extraction Solvent: 2-propanol.

• Buffer: 1 M K2PO4 solution.

Step-by-Step Methodology:

• Preparation of Aliquots: Spike drug-free human plasma with procaterol HCl to create low (0.015 ng/mL) and high (0.8 ng/mL) concentration quality control (QC) samples[1].

• Freezing Phase: Transfer 0.5 mL aliquots into inert, light-resistant microcentrifuge tubes. Store at -20°C or -80°C for a minimum of 24 hours to ensure complete freezing[1].

• Thawing Phase: Remove samples from the freezer and allow them to thaw unassisted at room temperature. Causality: Unassisted thawing prevents thermal degradation spikes that can occur with active heating.

• System Suitability & Self-Validation: Before extracting the freeze-thaw samples, prepare and inject a fresh calibration curve (0.005 to 1.0 ng/mL) to verify LC-MS/MS linearity (r² ≥ 0.99) and IS recovery[1].

• Extraction: To the 0.5 mL thawed plasma sample, add 5 µL of the betaxolol IS working solution and 25 µL of 1 M K2PO4. Extract with 5.0 mL of 2-propanol. Vortex vigorously for 2 min, then centrifuge to separate the phases[1].

• LC-MS/MS Analysis: Inject the supernatant into the LC-MS/MS system. Use a silica column thermostated at 40°C with a mobile phase of 10 mM ammonium acetate and acetonitrile (30:70, v/v) at 1.0 mL/min[1]. Monitor the ESI+ transitions: m/z 290.99 > 273.64 for procaterol and 308.33 > 116.31 for betaxolol[1].

Section 4: Quantitative Data Summaries

The following table consolidates the critical physicochemical properties and validated stability parameters for procaterol hydrochloride hemihydrate to guide your experimental design.

Parameter	Value / Condition	Causality / Note
Molecular Weight	335.83 g/mol	Varies slightly based on hydration state[3].
Optimal pH	4.0 – 5.0 (1% aqueous)	Deviations accelerate acid/base hydrolysis.
Solubility (DMSO)	Up to 32.68 mg/mL (100 mM)	Preferred solvent for stock solutions.
Solid Storage	-20°C	Stable for ≥ 4 years if protected from moisture.
DMSO Stock Storage	-80°C (6 months) -20°C (1 month)	Must be aliquoted to strictly avoid freeze-thaw cycles.
Aqueous Storage	< 24 hours	Not recommended due to rapid auto-oxidation.
LC-MS/MS Detection	m/z 290.99 > 273.64	Specific transition avoids degradant interference[1].

Section 5: Visualizations

Caption: Mechanistic pathways of procaterol hydrochloride degradation during freeze-thaw stress.

Caption: Standardized workflow for assessing procaterol freeze-thaw stability in human plasma.

Section 6: References

• Yu, T.-W., Chen, R. R.-L., & Gau, C.-S. (2005). A novel liquid chromatography/mass/mass spectrometry system to determine procaterol levels in human plasma. Journal of Food and Drug Analysis, 13(4), Article 2. Available at:[Link]

• Minamikawa, T., et al. (1986). Procaterol stabilization. US Patent 4616022A. Available at:

Sources

• 1. jfda-online.com [jfda-online.com]
• 2. US4616022A - Procaterol stabilization - Google Patents [patents.google.com]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

Reference Data & Comparative Studies

comparative bronchodilator efficacy of procaterol vs formoterol in vitro

As a Senior Application Scientist, evaluating the in vitro pharmacological profiles of β2​ -adrenoceptor agonists is a critical step in respiratory drug development. While clinical outcomes often emphasize duration of action—categorizing procaterol as a short-to-intermediate-acting agonist and formoterol as a long-acting β2​ -agonist (LABA)—their in vitro behaviors reveal striking similarities in intrinsic efficacy and receptor kinetics.

This guide provides an objective, data-driven comparison of procaterol and formoterol, detailing their mechanistic pathways, comparative efficacies, and the self-validating experimental protocols required to accurately measure their bronchodilatory performance.

Mechanistic Pathway of β2​ -Agonist Induced Relaxation

Both procaterol and formoterol exert their bronchodilatory effects by binding to the β2​ -adrenergic receptor, a G-protein coupled receptor (GPCR) densely expressed on airway smooth muscle cells. Upon binding, they trigger a well-characterized intracellular signaling cascade that ultimately reduces intracellular calcium sensitivity, leading to muscle relaxation.

β2-Adrenergic receptor signaling pathway mediating airway smooth muscle relaxation.

Comparative Quantitative Efficacy

In isolated airway preparations, both agents demonstrate potent, concentration-dependent relaxation. Unlike partial agonists (e.g., salmeterol),, capable of producing near-complete reversal of cholinergic-induced bronchoconstriction[1].

Procaterol's high affinity is structurally facilitated by its , a feature that allows it to bind very firmly to the β2​ -adrenoceptor[2]. Similarly, formoterol's phenylethanolamine structure grants it an exceptionally low EC50.

Table 1: In Vitro Pharmacological Profile (Guinea Pig Trachea Model)

Pharmacological Parameter	Procaterol	Formoterol
Receptor Selectivity	Highly selective β2​	Highly selective β2​
In Vitro EC50	~1.6 nM[3]	~1.0 nM[4]
Maximal Relaxation (Emax)	~100% (Full Agonist)[1]	~100% (Full Agonist)[1]
Intrinsic Efficacy	High	High
Onset of Action (In Vitro)	Rapid (< 5 mins)	Rapid (< 5 mins)
Chemical Skeleton	Carbostyril derivative[2]	Phenylethanolamine derivative

Note: EC50 values can vary slightly depending on the pre-contractile agent (e.g., carbachol vs. methacholine) and the specific tension applied during the assay.

Experimental Methodology: Organ Bath Assay

To accurately capture the data presented above, researchers rely on the isolated guinea pig trachea model. This model is the industry standard because its β2​ -adrenoceptor density and functional coupling closely mirror human bronchial smooth muscle.

The following protocol is designed as a self-validating system , ensuring that any observed bronchodilation is a true pharmacological response rather than an artifact of tissue degradation.

Step-by-step in vitro organ bath workflow for assessing bronchodilator efficacy.

Step-by-Step Protocol & Causality

Step 1: Tissue Preparation & Epithelium Removal

• Action: Isolate the trachea from male Hartley guinea pigs. Carefully dissect connective tissue and gently rub the luminal surface with a cotton swab to remove the epithelium.

• Causality: Removing the epithelium eliminates the confounding influence of Epithelium-Derived Relaxing Factors (EpDRFs) and prevents enzymatic degradation of the agonists by epithelial peptidases. This ensures the measured relaxation is purely smooth muscle-driven.

Step 2: Organ Bath Equilibration

• Action: Suspend tracheal rings in 10 mL organ baths containing Krebs-Henseleit solution maintained at 37°C. Aerate continuously with 95% O 2​ / 5% CO 2​ .

• Causality: The specific gas mixture is critical; it maintains the bicarbonate buffer at a physiological pH of 7.4. The 37°C temperature ensures optimal enzymatic and receptor kinetic activity.

Step 3: Baseline Tone Stabilization

• Action: Add Indomethacin (3 μM) to the buffer. Apply a resting tension of 1.0 g and equilibrate for 60 minutes, washing the tissue every 15 minutes.

• Causality: Indomethacin blocks cyclooxygenase (COX), inhibiting the spontaneous synthesis of endogenous prostaglandins (like PGE2) that cause unpredictable, spontaneous fluctuations in baseline tone.

Step 4: Pre-Contraction

• Action: Administer Carbachol (1 μM) or Methacholine (10 μM) to induce a stable, sub-maximal contraction.

• Causality: β2​ -agonists induce relaxation; therefore, a pre-existing active tone is required to measure their efficacy. Carbachol provides a stable, non-fading plateau compared to histamine, allowing for prolonged cumulative dosing without baseline drift[1].

Step 5: Cumulative Dosing

• Action: Add procaterol or formoterol in half-log increments (from 10−10 M to 10−5 M). Wait for a plateau response before adding the next dose.

• Causality: Cumulative dosing generates a complete sigmoidal dose-response curve from a single tissue preparation, minimizing inter-tissue variability when calculating the EC50.

Step 6: Viability Validation (Self-Validation Check)

• Action: Wash out the agonists thoroughly with fresh buffer. Re-challenge the tissue with 60 mM KCl.

• Causality: KCl bypasses surface GPCRs and directly depolarizes the cell membrane to induce contraction via voltage-dependent calcium channels. A robust KCl response confirms that the tissue remained viable throughout the assay and that the observed relaxation was receptor-mediated, not due to tissue death or hypoxia.

Receptor Kinetics & Allosteric Crosstalk

Beyond simple agonism, the in vitro efficacy of both procaterol and formoterol is heavily influenced by receptor crosstalk. Recent studies have demonstrated that of both procaterol and formoterol[3].

When procaterol is co-administered with a muscarinic antagonist, its EC50 significantly decreases (e.g., to ~1.6 nM), and its maximal inhibition increases[3]. This synergism converges on the activation of large-conductance Ca 2+ -activated K + (KCa) channels. Understanding this allosteric modulation is crucial for drug development professionals designing dual-action inhalers (LABA/LAMA combinations), as the in vitro data proves that the combined efficacy is greater than the sum of their individual parts.

References

• The interaction between salmeterol and beta 2-adrenoceptor agonists with higher efficacy on guinea-pig trachea and human bronchus in vitro. PubMed / National Institutes of Health. Available at: [Link]

• Involvement of Allosteric Effect and KCa Channels in Crosstalk between β2-Adrenergic and Muscarinic M2 Receptors in Airway Smooth Muscle. MDPI - International Journal of Molecular Sciences. Available at:[Link]

• The effect of the enantiomers of formoterol on inherent and induced tone in guinea-pig trachea and human bronchus. ResearchGate. Available at:[Link]

• β2-adrenoceptor agonists: current and future direction. PMC - National Institutes of Health. Available at:[Link]

Sources

• 1. The interaction between salmeterol and beta 2-adrenoceptor agonists with higher efficacy on guinea-pig trachea and human bronchus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. β2-adrenoceptor agonists: current and future direction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

procaterol hydrochloride reference standard characterization and validation

An in-depth technical analysis and validation guide for Procaterol Hydrochloride , a potent, intermediate-acting β2-adrenergic receptor agonist used extensively as a bronchodilator. As a Senior Application Scientist, I have structured this guide to provide drug development professionals with a comprehensive framework for characterizing procaterol reference standards and validating the analytical methods used for its impurity profiling.

The Criticality of Reference Standard Characterization

In pharmaceutical development, the integrity of your analytical data is entirely dependent on the quality of your reference standards. Procaterol hydrochloride presents unique analytical challenges due to its basic amine functionality and the potential for stereoisomeric impurities (e.g., threo-procaterol) arising during synthesis.

When establishing a Primary Reference Standard (CRS) versus a Secondary/Working Standard , orthogonal analytical techniques must be employed. A primary standard requires absolute structural elucidation, while a secondary standard requires rigorous purity comparison against the primary standard.

Caption: Orthogonal characterization strategy for Procaterol HCl reference standards.

Comparative Analysis of Analytical Modalities

Selecting the correct analytical method depends on whether you are certifying a bulk API reference standard, conducting trace impurity profiling, or performing pharmacokinetic screening. The table below objectively compares the performance of High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[1], and Enzyme-Linked Immunosorbent Assay (ELISA).

Performance Parameter	HPLC-UV (Gold Standard)	LC-MS/MS	Competitive ELISA
Primary Utility	API Purity & Impurity Profiling	Trace Impurity ID & Pharmacokinetics	High-throughput biological screening
Linearity Range	10 - 100 µg/mL (Typical Assay)	0.005 - 1.0 ng/mL	Narrow (Antibody dependent)
Specificity	High (Chromatographic resolution)	Very High (m/z transitions)	Moderate (Cross-reactivity risk)
Run Time per Sample	20 - 45 minutes	5 - 15 minutes	< 2 minutes (Batch processing)
Structural Information	None (Retention time only)	Yes (Fragmentation patterns)	None

Scientific Insight: While LC-MS/MS offers unparalleled sensitivity (LOQ down to 0.005 ng/mL)[1], HPLC-UV remains the gold standard for routine reference standard certification due to its robust reproducibility, linear dynamic range at higher concentrations, and lower matrix susceptibility.

Self-Validating Experimental Protocol: HPLC Impurity Profiling

To accurately quantify procaterol and resolve it from its primary synthetic impurity (threo-procaterol), a stability-indicating HPLC method is required. The following protocol is synthesized from Japanese Pharmacopoeia (JP) monographs and optimized for routine validation[2].

A. Mechanistic Rationale (The "Why")

Procaterol is a basic compound. If run on a standard reversed-phase C18 column with a simple water/organic mobile phase, the basic amine group will interact with residual, unendcapped silanols on the silica stationary phase. This causes severe peak tailing and poor resolution.

• Causality: To mitigate this, we employ Ion-Pairing Chromatography . We add sodium 1-pentanesulfonate to the mobile phase. The negatively charged sulfonate pairs with the positively charged procaterol amine, creating a neutral, hydrophobic complex that retains well on the C18 column. Glacial acetic acid is added to suppress silanol ionization (keeping pH ~3-4).

B. Step-by-Step Methodology

• Mobile Phase Preparation:

  • Dissolve 0.87 g of sodium 1-pentanesulfonate in 1000 mL of HPLC-grade water.

  • Mix 760 mL of this aqueous buffer with 230 mL of methanol and 10 mL of glacial acetic acid.

  • Self-Validation Check: Filter through a 0.45 µm membrane and sonicate to degas. Baseline noise often stems from dissolved gases; degassing ensures pump pressure stability.

• Sample Preparation:

  • Accurately weigh 0.10 g of the Procaterol Hydrochloride reference standard.

  • Dissolve in 100 mL of diluted methanol (1:1 v/v water:methanol) to yield a 1 mg/mL stock solution[2].

• Chromatographic Conditions:

  • Column: C18 (Octadecylsilyl silica gel), 5 µm, 4.6 mm x 150 mm.

  • Temperature: 40°C. Causality: Elevated temperature reduces mobile phase viscosity, improving mass transfer kinetics and sharpening the peak shape[2].

  • Flow Rate: ~1.0 mL/min (Adjust so procaterol retention time is ~15 minutes).

  • Detection: UV spectrophotometer at 254 nm.

• System Suitability Test (Critical Step):

  • Inject a resolution solution containing 0.020 g each of Procaterol HCl and threo-procaterol HCl.

  • Pass Criteria: The resolution ( Rs​ ) between the two peaks must be ≥ 3.0[2]. If Rs​ < 3.0, adjust the methanol concentration slightly.

Caption: Self-validating system suitability workflow for Procaterol HPLC analysis.

Method Validation: Forced Degradation Studies

To prove the method is "stability-indicating" (capable of differentiating the API from all degradation products), the reference standard must be subjected to forced degradation (stress testing).

• Acid Hydrolysis: Reflux the API in 0.1 M HCl at 60°C for 2 hours. Neutralize before injection.

• Base Hydrolysis: Reflux in 0.1 M NaOH at 60°C for 2 hours. Neutralize before injection.

• Oxidative Stress: Treat with 3% H2​O2​ at room temperature for 24 hours.

• Photolytic Degradation: Expose the solid standard to UV/Vis light (1.2 million lux hours) as procaterol is known to gradually color upon light exposure[2].

Data Interpretation: The mass balance should be close to 100%. The sum of the peak areas of the degraded procaterol and the newly formed impurity peaks should equal the peak area of the unstressed reference standard. If mass balance is low, it indicates that degradation products are either not eluting or lack a UV chromophore at 254 nm, necessitating orthogonal detection (e.g., LC-MS/MS).

Conclusion

Validating a procaterol hydrochloride reference standard requires a deep understanding of its physicochemical properties. By leveraging ion-pairing chromatography to control the basic amine's interaction with the stationary phase, and by rigorously stressing the molecule to prove method specificity, scientists can ensure the highest level of analytical confidence during drug development and quality control.

References

• National Institute of Health Sciences (NIHS). "Procaterol Hydrochloride / Official Monographs for Part I." Japanese Pharmacopoeia (JP). Available at:[Link]

• Journal of Food and Drug Analysis. "A novel liquid chromatography/mass/mass spectrometry system to determine procaterol levels in human plasma." JFDA Online. Available at: [Link]

Sources

• 1. jfda-online.com [jfda-online.com]
• 2. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

cross-reactivity of procaterol hydrochloride in beta-blocker binding assays

An In-Depth Technical Guide to the Cross-Reactivity of Procaterol Hydrochloride in Beta-Blocker Binding Assays

Procaterol hydrochloride is a potent, intermediate-acting β2​ -adrenergic receptor ( β2​ -AR) agonist widely utilized in respiratory medicine for its bronchodilatory properties. In pharmacological research and drug development, evaluating the binding affinity and cross-reactivity of novel beta-blockers (antagonists) requires robust competitive radioligand binding assays. Introducing a highly selective agonist like procaterol into these antagonist-optimized assays serves a dual purpose: it acts as a precise tool for receptor subtype deconvolution (differentiating β1​ from β2​ populations) and helps map the orthosteric binding site dynamics that govern functional selectivity.

This guide provides an objective comparison of procaterol's performance against other standard ligands, details the mechanistic causality behind assay design, and offers a self-validating protocol for quantifying cross-reactivity.

Mechanistic Causality: Why Procaterol?

Beta-blocker binding assays typically employ non-selective radiolabeled antagonists, such as [125I]-cyanopindolol ([125I]-CYP) or[3H]-CGP 12177, which bind to both β1​ and β2​ receptors with equal affinity[1]. To determine the specific receptor subtype density ( Bmax​ ) in a mixed-population tissue (e.g., cardiac or pulmonary membranes), researchers must use cold (unlabeled) selective competitors to displace the radioligand[2].

While selective antagonists like ICI-118551 (for β2​ ) and CGP-20712A (for β1​ ) are standard, procaterol offers a unique advantage as a selective agonist. Procaterol binds to the β2​ -AR with a dissociation constant ( Ki​ ) of approximately 0.008 µM (8 nM), compared to a Ki​ of 4.9 µM (4900 nM) for the β1​ -AR, yielding a striking 612-fold selectivity[3]. When used in cross-reactivity assays, procaterol not only displaces beta-blockers from the β2​ orthosteric site but also induces a conformational shift to the active receptor state, which is stabilized by G-protein coupling. This allows researchers to evaluate both binding affinity and the allosteric modulation of the receptor-G protein complex—a metric invisible to pure antagonist competition.

β2-AR Signaling Pathway and Procaterol Cross-Reactivity Dynamics

Comparative Binding Profiles

To contextualize procaterol's cross-reactivity, it is essential to compare its binding kinetics with other widely used adrenergic ligands. The table below summarizes the dissociation constants ( Ki​ ) derived from competitive displacement assays. Procaterol's high selectivity ratio makes it an ideal alternative to ICI-118551 when agonist-induced receptor internalization or G-protein coupling states need to be preserved during the assay.

Ligand	Type	β1​ -AR Affinity ( Ki​ , nM)	β2​ -AR Affinity ( Ki​ , nM)	Selectivity Ratio ( β1​ / β2​ )
Procaterol	Agonist	4900	8	612
Isoproterenol	Agonist	~200	~200	~1 (Non-selective)
Propranolol	Antagonist	~1	~1	~1 (Non-selective)
ICI-118551	Antagonist	~1200	~1.2	1000

Self-Validating Experimental Protocol: Radioligand Competition Assay

To objectively measure the cross-reactivity of procaterol against a beta-blocker, a competitive displacement assay must be rigorously controlled. The following protocol utilizes [125I]-CYP due to its high specific activity, which is critical for detecting low-abundance receptor populations in native tissues[1]. Separation of bound from free radioligand by rapid filtration permits the accurate determination of binding kinetics[4].

Step-by-Step Radioligand Competition Binding Assay Workflow

Step-by-Step Methodology

1. Membrane Preparation

• Action: Homogenize target tissue (e.g., rat lung for β2​ dominance) in ice-cold lysis buffer (5 mM Tris-HCl, 5 mM EDTA, pH 7.4). Centrifuge at 40,000 x g for 30 minutes.

• Causality: EDTA chelates divalent cations, inhibiting endogenous metalloproteases and preventing receptor degradation. The high-speed spin isolates the plasma membrane fraction where β -ARs reside.

2. Assay Buffer Formulation

• Action: Resuspend the pellet in binding buffer (50 mM Tris-HCl, 10 mM MgCl 2​ , 1 mM ascorbic acid, pH 7.4).

• Causality: Mg 2+ is essential for promoting the high-affinity agonist-receptor-G protein ternary complex. Ascorbic acid prevents the oxidative degradation of catecholamine-like ligands, ensuring procaterol remains structurally intact during the assay.

3. Incubation Phase (The Cross-Reactivity Test)

• Action: In 96-well plates, combine 50 µg of membrane protein, a constant concentration of [125I]-CYP (~50 pM, near its Kd​ ), and increasing concentrations of unlabeled procaterol ( 10−11 to 10−4 M).

• Self-Validation System: Include a set of control wells containing 10 µM propranolol. Why? This defines the Non-Specific Binding (NSB). Any radioligand remaining in these wells is bound to lipids or plastic, not the receptor. Specific binding is calculated as Total Binding minus NSB, validating that the signal is entirely receptor-driven.

4. Equilibration

• Action: Incubate the mixture at 25°C for 60 to 90 minutes.

• Causality: Room temperature incubation balances the rate of association with receptor stability. 60 minutes ensures steady-state equilibrium is reached for both the antagonist radioligand and the agonist competitor.

5. Rapid Vacuum Filtration

• Action: Terminate the reaction by rapid filtration through Whatman GF/C glass fiber filters (pre-soaked in 0.3% polyethylenimine) using a cell harvester. Wash 3x with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Causality: Polyethylenimine reduces non-specific binding of the radioligand to the filter matrix. The rapid temperature drop (ice-cold buffer) traps the receptor-ligand complex by drastically reducing the dissociation rate ( koff​ ) during the wash steps.

6. Quantification & Deconvolution

• Action: Count the filters in a gamma or scintillation counter. Analyze the displacement curve using non-linear regression (e.g., a two-site competition model).

• Causality: Because procaterol is highly selective, a biphasic curve in mixed-tissue membranes will reveal two distinct IC50​ values[2]. The high-affinity phase corresponds to β2​ -AR cross-reactivity, while the low-affinity phase represents β1​ -AR binding.

Conclusion

Procaterol hydrochloride serves as a highly precise molecular probe in beta-blocker binding assays. Its 612-fold selectivity for the β2​ -AR allows for accurate receptor subtyping, while its agonist properties provide insights into the active conformational states of the receptor that pure antagonists cannot reveal. By adhering to a self-validating radioligand assay protocol, researchers can ensure robust, reproducible quantification of adrenergic cross-reactivity.

References

• Source: PubMed Central (PMC)
• Study design of competition radioligand binding assay to quantify β adrenergic receptor (AR)
• A competitive receptor binding radioassay for beta-1 and beta-2 adrenergic agents Source: PubMed / NIH URL
• Source: PubMed Central (PMC)

Sources

• 1. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Responses to the beta 2-selective agonist procaterol of vascular and atrial preparations with different functional beta-adrenoceptor populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A competitive receptor binding radioassay for beta-1 and beta-2 adrenergic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Pharmacodynamics of Oral vs. Inhaled Procaterol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Procaterol hydrochloride is a potent, selective β2-adrenergic receptor agonist utilized as a bronchodilator in the management of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD).[1][2] Its therapeutic effect is mediated through the relaxation of bronchial smooth muscle. The route of administration—oral versus inhalation—profoundly influences its pharmacodynamic profile, dictating the onset, duration, and magnitude of its therapeutic and systemic effects. This guide provides a comprehensive comparison of the pharmacodynamics of oral and inhaled procaterol hydrochloride, supported by experimental data, to inform research and clinical development strategies.

The choice between oral and inhaled delivery systems is a critical consideration in optimizing the therapeutic index of β2-agonists. Inhaled therapy is designed to deliver the drug directly to the airways, maximizing local efficacy while minimizing systemic exposure and associated adverse effects.[3] Conversely, oral administration results in systemic distribution prior to reaching the target receptors in the lungs, leading to a different pharmacodynamic and pharmacokinetic profile.[4]

Mechanism of Action: The β2-Adrenergic Receptor Signaling Pathway

Procaterol, as a β2-adrenergic agonist, exerts its bronchodilatory effect by activating β2-adrenergic receptors on the surface of airway smooth muscle cells. This activation initiates a Gs protein-coupled signaling cascade, leading to the relaxation of the muscle tissue and subsequent bronchodilation.[1]

Figure 1: Simplified β2-Adrenergic Receptor Signaling Pathway.

Comparative Pharmacodynamic Profile

The route of administration significantly alters the pharmacodynamic parameters of procaterol hydrochloride. Inhalation delivers the drug directly to the site of action, resulting in a more rapid onset and lower systemic exposure compared to oral administration.

Pharmacodynamic Parameter	Oral Procaterol Hydrochloride	Inhaled Procaterol Hydrochloride	Rationale for Difference
Onset of Action	30 minutes[5]	< 5-10 minutes	Direct deposition onto bronchial smooth muscle with inhalation leads to faster absorption and receptor binding. Oral administration requires gastrointestinal absorption and systemic distribution, delaying onset.
Time to Peak Effect (Tmax)	~1.5 - 3 hours[6]	60 - 90 minutes[7]	Inhaled procaterol reaches peak concentrations in the lungs more rapidly. The Tmax for oral administration reflects the time required for absorption from the gut into the bloodstream.
Peak Plasma Concentration (Cmax)	136.4 pg/mL (50 µg dose)[8]	Lower systemic Cmax	Oral administration leads to significant systemic absorption and higher plasma concentrations.[4] Inhaled procaterol has low systemic bioavailability, as a large portion of the dose is deposited in the oropharynx and swallowed, undergoing first-pass metabolism.[9]
Duration of Action	At least 5 hours[6]	4 - 7 hours[5]	Both formulations offer a reasonably long duration of action. The sustained effect of the oral form is due to its systemic circulation, while the inhaled form's duration is dependent on its retention and receptor binding in the airways.
Systemic Bioavailability	Subject to first-pass metabolism[4]	Low	A significant portion of an inhaled dose is swallowed and undergoes first-pass metabolism, reducing systemic bioavailability. Oral doses are entirely subject to this metabolic process.[9]
Common Side Effects	Higher incidence of tremor and nervousness[2]	Lower incidence of systemic side effects	Higher systemic drug concentrations after oral administration lead to a greater potential for off-target effects, such as stimulation of β2-receptors in skeletal muscle, causing tremor.[2]

Note: The data presented is synthesized from multiple studies and may not be from direct head-to-head comparative trials. Direct comparison of absolute values should be made with caution.

Experimental Protocols for Pharmacodynamic Assessment

A robust comparison of the pharmacodynamics of oral versus inhaled procaterol necessitates a well-controlled clinical trial. The following outlines a standardized protocol for such a study.

Experimental Workflow: A Comparative Pharmacodynamic Study

Figure 2: Experimental Workflow for a Comparative Pharmacodynamic Study.

Detailed Step-by-Step Methodology for a Bronchodilator Response Study

This protocol is based on the American Thoracic Society (ATS) and European Respiratory Society (ERS) guidelines for lung function testing.[10][11][12]

1. Patient Selection and Screening:

• Inclusion Criteria: Patients with a documented history of stable, reversible airway obstruction (e.g., asthma or COPD).

• Exclusion Criteria: Recent respiratory tract infection, history of cardiovascular instability, or use of medications that could interfere with the study results.[13]

• Obtain written informed consent from all participants.[14]

2. Washout Period:

• To ensure that baseline measurements are not influenced by other medications, a washout period is required.[15]

  • Short-acting β2-agonists: Withhold for at least 4-6 hours.

  • Long-acting β2-agonists and oral bronchodilators: Withhold for at least 12 hours.[15]

3. Baseline Spirometry (Pre-Bronchodilator):

• Perform spirometry according to ATS/ERS standards to establish the baseline Forced Expiratory Volume in one second (FEV1).

• The patient should be seated comfortably. A nose clip is used to prevent air leakage.

• Instruct the patient to take a deep breath in and then exhale as forcefully and completely as possible for at least 6 seconds.

• Obtain at least three acceptable and repeatable maneuvers.

4. Drug Administration:

• Randomly assign patients to receive either oral procaterol hydrochloride or inhaled procaterol hydrochloride in a double-blind, placebo-controlled, crossover design.

• Administer the standardized dose of the assigned formulation.

5. Post-Bronchodilator Spirometry:

• Perform serial spirometry measurements at predetermined time points after drug administration to capture the onset, peak, and duration of the bronchodilator effect.

• A common schedule for an inhaled bronchodilator is at 15, 30, 60, 90, 120, 180, 240, 360, and 480 minutes post-dose.[5]

• For oral administration, measurements might be extended over a longer period.

• Wait approximately 15-20 minutes after inhalation before the first post-bronchodilator measurement.[10]

6. Assessment of Bronchodilator Response:

• A significant bronchodilator response is defined by the latest ATS/ERS technical standard as a change of >10% in the predicted value for FEV1 or Forced Vital Capacity (FVC).[12]

• The calculation is as follows: Bronchodilator Response (%) = [(Post-bronchodilator value - Pre-bronchodilator value) / Predicted value] x 100[12]

7. Safety Monitoring:

• Monitor vital signs (heart rate, blood pressure) and record any adverse events throughout the study.

Conclusion

The choice between oral and inhaled procaterol hydrochloride represents a trade-off between systemic exposure and the speed and localization of the therapeutic effect. Inhaled procaterol offers a more rapid onset of action and a favorable side-effect profile due to its targeted delivery to the lungs and lower systemic bioavailability. Oral procaterol, while effective, is associated with a delayed onset and a higher incidence of systemic side effects. This comparative guide underscores the importance of the route of administration in the pharmacodynamic profile of procaterol and provides a framework for the experimental evaluation of these differences. For drug development professionals, these findings are critical in designing formulations and clinical trials that optimize the therapeutic benefits while minimizing risks.

References

• Medscape. Latest on Lung Function Guidelines, Bronchodilator Testing. Accessed March 23, 2026. [Link]

• American Journal of Respiratory and Critical Care Medicine. New Guidelines for Bronchodilator Responsiveness in COPD: A Test in Search of a Use. Accessed March 23, 2026. [Link]

• European Respiratory Society. ERS/ATS technical standard on interpretive strategies for routine lung function tests. Accessed March 23, 2026. [Link]

• National Center for Biotechnology Information. On a New Approach to Assess Bronchodilator Responsiveness. Accessed March 23, 2026. [Link]

• ATS Journals. A New Bronchodilator Response Grading Strategy Identifies Distinct Patient Populations. Accessed March 23, 2026. [Link]

• National Center for Biotechnology Information. A comparison of oral procaterol and albuterol in reversible airflow obstruction. Accessed March 23, 2026. [Link]

• CORE. Effect of Oral Procaterol in Combination with Inhaled Corticosteroids in Adult Patients with Bronchial Asthma. Accessed March 23, 2026. [Link]

• National Center for Biotechnology Information. Comparison between oral procaterol and salbutamol in patients with bronchial asthma. Accessed March 23, 2026. [Link]

• Journals on Portico. Pharmacodynamic Study of Procaterol Hydrochloride Dry Powder Inhaler. Accessed March 23, 2026. [Link]

• National Center for Biotechnology Information. Pharmacodynamic study of procaterol hydrochloride dry powder inhaler: evaluation of pharmacodynamic equivalence between procaterol hydrochloride dry powder inhaler and procaterol hydrochloride metered-dose inhaler in asthma patients in a randomized, double-dummy, double-blind crossover manner. Accessed March 23, 2026. [Link]

• Dr.Oracle. What is the recommended dosage of procaterol for asthma and COPD? Accessed March 23, 2026. [Link]

• National Center for Biotechnology Information. Efficacy of procaterol combined with inhaled budesonide for treatment of cough-variant asthma. Accessed March 23, 2026. [Link]

• National Center for Biotechnology Information. Clinical pharmacokinetics and relative bioavailability of oral procaterol. Accessed March 23, 2026. [Link]

• MDPI. Effects of Oral Doxofylline and Procaterol on Chronic Obstructive Pulmonary Disease: A Randomized Crossover Study. Accessed March 23, 2026. [Link]

• National Center for Biotechnology Information. [Comparative study of procaterol and salbutamol in single inhaled doses]. Accessed March 23, 2026. [Link]

• National Center for Biotechnology Information. Pharmacokinetic study of the oral administration of procaterol hydrochloride hydrate 50 µg in healthy adult Japanese men. Accessed March 23, 2026. [Link]

• ClinicalTrials.gov. CLINICAL STUDY PROTOCOL A PHASE II, RANDOMIZED STUDY TO ASSESS THE PHARMACOKINETICS, SAFETY AND PHARMACODYNAMICS OF SINGLE AND R. Accessed March 23, 2026. [Link]

• National Center for Biotechnology Information. Clinical pharmacokinetics of procaterol: dose proportionality after administration of single oral doses. Accessed March 23, 2026. [Link]

• National Center for Biotechnology Information. Modernizing Clinical Trial Eligibility Criteria: Recommendations of the ASCO-Friends of Cancer Research Washout Period and Concomitant Medication Work Group. Accessed March 23, 2026. [Link]

• ResearchGate. (PDF) Pharmacokinetics of nebulized and oral procaterol in asthmatic and non-asthmatic subjects. Accessed March 23, 2026. [Link]

• ClinicalTrials.gov. CLINICAL STUDY PROTOCOL. Accessed March 23, 2026. [Link]

• AARC. Selection of Device, Administration of Bronchodilator, and Evaluation of Response to Therapy in Mechanically Ventilated Patients. Accessed March 23, 2026. [Link]

• Clinical study protocol template. Accessed March 23, 2026. [Link]

Sources

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. Comparison between oral procaterol and salbutamol in patients with bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Clinical pharmacokinetics and relative bioavailability of oral procaterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]
• 6. A comparison of oral procaterol and albuterol in reversible airflow obstruction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Portico [access.portico.org]
• 8. Pharmacokinetic study of the oral administration of procaterol hydrochloride hydrate 50 µg in healthy adult Japanese men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Treating Chronic Obstructive Pulmonary Disease (COPD): Analysis of PK Profiles of Approved Inhaled Medications - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. medscape.com [medscape.com]
• 11. atsjournals.org [atsjournals.org]
• 12. publications.ersnet.org [publications.ersnet.org]
• 13. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 14. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 15. atsjournals.org [atsjournals.org]

Safety & Regulatory Compliance

Comprehensive Laboratory Guide: Proper Disposal and Handling of Procaterol Hydrochloride

As a Senior Application Scientist, ensuring the integrity of your laboratory's safety and environmental compliance is just as critical as the experimental data you generate. [1] is a highly potent, selective β2​ -adrenoceptor agonist widely utilized in respiratory pharmacology and drug development[2]. Due to its high biological activity, improper disposal poses significant environmental and occupational risks.

This guide provides a self-validating, step-by-step operational framework for the safe handling, segregation, and disposal of Procaterol Hydrochloride, ensuring strict compliance with federal environmental regulations while explaining the mechanistic reasoning behind each safety protocol.

Chemical Waste Profiling & Regulatory Classification

Before initiating disposal, it is critical to understand the physicochemical properties that dictate the compound's waste profile. Procaterol HCl is a stable powder at room temperature but decomposes under high heat to release toxic gases, including hydrogen chloride, nitrogen oxides, and carbon oxides[3][4].

Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), active pharmaceutical ingredients (APIs) like Procaterol HCl are strictly regulated[5]. Although not explicitly P- or U-listed, it falls under the purview of[5].

Mechanistic Causality: Why the strict classification? As an active β2​ -agonist, even trace amounts introduced into wastewater can disrupt local aquatic ecosystems by interacting with adrenergic receptors in wildlife. Consequently, the EPA enforces a strict "sewer ban," making the drain disposal of Procaterol HCl illegal[6][7].

Table 1: Procaterol Hydrochloride Waste Profile Summary

Property	Data / Classification	Operational Implication
CAS Number	62929-91-3	Unique identifier required for hazardous waste manifesting.
Molecular Formula	C16H22N2O3 · HCl	Contains nitrogen and chlorine; requires specialized incineration.
EPA RCRA Status	40 CFR Part 266 Subpart P	Subject to strict sewer ban; must be handled as hazardous API waste.
Thermal Decomposition	Releases NOx, COx, HCl	Incineration facilities must be equipped with alkaline scrubbers.

Standard Operating Procedure (SOP): Routine Laboratory Disposal

To guarantee environmental safety and regulatory compliance, laboratories must implement a strict segregation and disposal workflow. Every step in this protocol validates the next, ensuring no active API escapes the containment chain.

Step-by-Step Methodology:

• Segregation at Source: Separate Procaterol HCl waste into solid (e.g., expired powder, contaminated pipette tips, N95 masks) and liquid (e.g., aqueous or organic solvent solutions) streams[3][8].

• Primary Containment: Place solid waste into chemically compatible, airtight, and shatterproof containers. Liquid waste must be stored in sealed, compatible solvent jugs.

• Regulatory Labeling: Affix a compliant label reading "Hazardous Waste Pharmaceuticals" along with the specific chemical name and the exact accumulation start date.

• Secondary Containment: Store containers in a designated satellite accumulation area away from strong oxidizing agents to prevent reactive degradation[4].

• Vendor Handoff: Transfer the sealed containers to a licensed hazardous waste disposal company for high-temperature incineration[3][9].

Procaterol HCl Waste Segregation and Disposal Workflow.

Accidental Release & Spill Management Protocol

In the event of a spill, immediate mechanical containment is required to prevent aerosolization and subsequent inhalation exposure[3].

Step-by-Step Methodology:

• Evacuate and Ventilate: Clear personnel from the immediate area. Ensure the laboratory fume hood or local exhaust ventilation is operating at maximum capacity[4].

• Don PPE: Responders must wear an N95 or P3 particulate respirator, chemical-resistant gloves, and safety goggles.

  • Causality: Procaterol HCl is a fine powder; preventing mucous membrane contact and inhalation is paramount to avoid unintended bronchodilation, tachycardia, or cardiovascular effects[3].

• Dry Containment (Do Not Use Water Initially): Use a dedicated spill kit to gently sweep up the scattered particles.

  • Causality: Adding water to a dry powder spill can dissolve the API, spreading it over a larger surface area and driving it into porous laboratory surfaces, complicating recovery[4].

• Transfer: Place the swept material into an empty, airtight hazardous waste container[4].

• Decontamination: Once the bulk powder is removed, wash the contaminated surface with copious amounts of soap and water, absorbing the liquid with spill pads. Dispose of these pads as solid hazardous waste[3][4].

Thermal Degradation & Incineration Mechanics

The only approved method for the ultimate destruction of Procaterol HCl is high-temperature incineration.

Mechanistic Insight: When subjected to temperatures exceeding 1000°C in an oxidative environment, the molecular structure of Procaterol HCl (C16H22N2O3·HCl) breaks down. The carbon backbone oxidizes into carbon dioxide ( CO2​ ) and water ( H2​O ). However, the nitrogen atoms and the hydrochloride salt generate toxic nitrogen oxides ( NOx​ ) and hydrogen chloride ( HCl ) gases[4]. To prevent environmental toxicity, the incinerator must utilize alkaline scrubbers (e.g., sodium hydroxide sprays) to neutralize these acidic gases into harmless environmental salts before atmospheric emission.

High-temperature thermal degradation and emission scrubbing pathway.

References

• Management Standards for Hazardous Waste Pharmaceuticals. US Environmental Protection Agency (EPA).[Link]

• Procaterol Hydrochloride. PubChem, National Institutes of Health.[Link]

• Procaterol. Wikipedia. [Link]

• Hazardous Pharmaceutical Waste Defined by RCRA. Medical Waste Pros.[Link]

Sources

• 1. Procaterol Hydrochloride | C16H23ClN2O3 | CID 16219912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Procaterol - Wikipedia [en.wikipedia.org]
• 3. documents.tocris.com [documents.tocris.com]
• 4. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 5. epa.gov [epa.gov]
• 6. dtsc.ca.gov [dtsc.ca.gov]
• 7. deq.nc.gov [deq.nc.gov]
• 8. epa.gov [epa.gov]
• 9. medicalwastepros.com [medicalwastepros.com]

Personal protective equipment for handling Procaterol Hydrochloride

As a Senior Application Scientist, I cannot overstate the importance of rigorous safety protocols when handling highly potent active pharmaceutical ingredients (APIs) like Procaterol Hydrochloride. Procaterol is an exceptionally potent, selective β2-adrenergic receptor (β2-AR) agonist used primarily as a bronchodilator in respiratory and inflammatory research[1][2]. However, its high affinity for β2-ARs means that accidental occupational exposure—via inhalation of crystalline dust or dermal absorption—can precipitate severe systemic cardiovascular events, including tachycardia, alongside suspected reproductive toxicity[1][3].

This guide provides a self-validating, causally-driven operational framework for the safe handling, personal protective equipment (PPE) selection, and disposal of Procaterol Hydrochloride in laboratory settings.

Fig 1. Procaterol β2-AR activation pathway illustrating the mechanistic risk of accidental exposure.

Physicochemical and Hazard Risk Assessment

Before selecting PPE, we must understand the quantitative risk profile of the compound. Procaterol Hydrochloride is typically supplied as a crystalline solid, which poses a significant aerosolization risk during weighing procedures[4].

Table 1: Quantitative Hazard and Physicochemical Profile

Property / Hazard	Quantitative Value / Classification	Operational Implication
Target Affinity (Kd)	46 pM (β2-AR)[1]	Extreme potency; microgram exposure triggers systemic effects.
GHS Health Hazard	Category 2 (H361)[3]	Suspected reproductive toxin; requires stringent PPE and handling.
Solubility (DMSO)	~30 mg/mL[4]	High solubility in a skin-penetrating solvent; double-gloving mandatory.
Solubility (Aqueous)	~0.20 mg/mL (1:4 DMSO:PBS)[4]	Sparingly soluble; requires primary dissolution in DMSO.

Causality-Driven PPE Matrix

Do not merely wear PPE; understand why each item is a critical barrier against Procaterol's specific exposure routes. According to and, specific protective measures are non-negotiable[2][5].

• Respiratory Protection (N95 or P3 Particulate Respirator):

  • The Causality: Manipulating the dry powder generates microscopic airborne particulates[5]. Because the pulmonary bed offers rapid systemic absorption, inhaling microgram quantities can trigger immediate β2-adrenergic overstimulation. An N95/P3 respirator is mandatory if handling outside a strictly closed system[2].

• Hand Protection (Double Nitrile Gloves):

  • The Causality: Standard laboratory procedures require reconstituting Procaterol in Dimethyl Sulfoxide (DMSO) to achieve a 30 mg/mL stock solution[4]. DMSO is a powerful chemical penetrant that rapidly crosses the stratum corneum, carrying dissolved APIs directly into the bloodstream. Double-gloving with high-quality nitrile provides a critical fail-safe against DMSO-mediated dermal absorption.

• Eye and Body Protection:

  • The Causality: Chemical splash goggles (not standard safety glasses) and a fully buttoned, fluid-resistant laboratory coat prevent mucosal and dermal exposure during solvent reconstitution and pipetting[2].

Operational Workflow: Safe Handling & Reconstitution Protocol

Every protocol must be a self-validating system. This means incorporating verification steps that confirm safety before proceeding to the next phase.

Fig 2. Self-validating operational workflow for the safe handling and disposal of Procaterol HCl.

Step-by-Step Reconstitution Methodology:

• System Verification: Verify that the chemical fume hood has an inward face velocity of at least 100 feet per minute (fpm)[5]. Self-Validation: Check the digital airflow monitor or use a tissue strip to visually confirm negative pressure.

• Preparation: Don all required PPE (N95, double nitrile gloves, goggles, lab coat)[2]. Place an anti-static weighing boat on the microbalance inside the fume hood. Causality: Anti-static tools prevent crystalline powder from repelling and aerosolizing.

• Weighing: Carefully transfer the required mass of Procaterol Hydrochloride using a micro-spatula. Cap the primary API vial immediately to prevent environmental moisture ingress and accidental spills.

• Reconstitution: Add the appropriate volume of anhydrous DMSO (purged with inert gas) to achieve a 30 mg/mL stock solution[4]. Causality: Procaterol is sparingly soluble in aqueous buffers; initial dissolution in DMSO ensures complete solubilization without generating hazardous dust[4].

• Dilution: Dilute the DMSO stock into the target aqueous buffer (e.g., PBS pH 7.2) to achieve a final working concentration of 0.20 mg/mL[4]. Note: Do not store the aqueous solution for more than one day to maintain chemical stability[4].

• Decontamination: Wipe down the balance and fume hood workspace with 70% ethanol and dispose of the wipes as hazardous solid waste.

Spill Response and Hazardous Waste Disposal Plan

Improper disposal of potent β2-agonists can lead to environmental contamination and downstream exposure[3]. According to the, Procaterol must not be allowed to enter sewers or surface water[3].

Step-by-Step Spill Containment and Disposal Methodology:

• Evacuation and Assessment: If a powder spill occurs outside the fume hood, immediately evacuate personnel from the immediate area to allow aerosols to settle[5].

• Containment (Solid Spill): Do not dry sweep. Dry sweeping aerosolizes the potent API. Instead, gently cover the spill with damp absorbent paper towels (moistened with water or 70% ethanol) to suppress dust[5].

• Collection: Carefully sweep up the damp material using a disposable scoop. Place all contaminated materials, including the scoop and your outer layer of gloves, into a sealable, clearly labeled hazardous waste container[5].

• Liquid Spill (DMSO Solution): Cover with a suitable chemical absorbent (e.g., vermiculite or commercial spill pads)[5]. Collect the saturated absorbent and place it in a chemical waste receptacle.

• Final Decontamination: Wash the spill area thoroughly with copious amounts of soap and water, followed by a 70% ethanol wipe[5].

• Disposal Routing: Route all collected waste (solid and liquid) through your institution's Environmental Health and Safety (EHS) department as "Toxic Pharmaceutical Waste"[3]. Never dispose of Procaterol solutions down the sink drain[3].

References

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Procaterol 62929-91-3 [sigmaaldrich.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. documents.tocris.com [documents.tocris.com]